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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1-propyl-1H-pyrazol-5-ol: Physicochemical Properties and Chemical Structure

Authored by: [Your Name/Gemini], Senior Application Scientist Introduction 1-propyl-1H-pyrazol-5-ol is a heterocyclic organic compound belonging to the pyrazole family. Pyrazole derivatives are of significant interest to...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

1-propyl-1H-pyrazol-5-ol is a heterocyclic organic compound belonging to the pyrazole family. Pyrazole derivatives are of significant interest to researchers, scientists, and drug development professionals due to their diverse biological activities and applications as scaffolds in medicinal chemistry.[1][2] This guide provides a comprehensive overview of the chemical structure, physicochemical properties, a plausible synthetic route, and potential applications of 1-propyl-1H-pyrazol-5-ol, grounded in established chemical principles and data from related compounds. A key feature of pyrazol-5-ols, their tautomerism, will also be discussed in detail.

I. Chemical Structure and Nomenclature

The fundamental structure of 1-propyl-1H-pyrazol-5-ol consists of a five-membered pyrazole ring substituted with a propyl group at the N1 position and a hydroxyl group at the C5 position.

  • IUPAC Name: 1-propyl-1H-pyrazol-5-ol

  • Molecular Formula: C₆H₁₀N₂O

  • Canonical SMILES: CCCN1N=CC=C1O

  • InChI Key: (Predicted) A derivative of the InChIKey for similar structures would be generated upon synthesis and characterization.

Tautomerism: A Critical Consideration

A crucial aspect of the chemistry of 1-propyl-1H-pyrazol-5-ol is its existence in different tautomeric forms. Pyrazol-5-ols can undergo prototropic tautomerism, existing in equilibrium between the OH-form (A), the CH-form (B), and the NH-form (C), as illustrated below.[1][3] The predominant tautomer can be influenced by the solvent, temperature, and pH.[1] For 1-substituted pyrazol-5-ols, the equilibrium primarily involves the 1H-pyrazol-5-ol and the 1,2-dihydro-3H-pyrazol-3-one forms.[3]

tautomers A 1-propyl-1H-pyrazol-5-ol (OH-form) B 1-propyl-2,4-dihydro-3H-pyrazol-3-one (CH-form) A->B Equilibrium C 1-propyl-1,2-dihydro-3H-pyrazol-3-one (NH-form) B->C Equilibrium

Caption: Tautomeric forms of 1-propyl-1H-pyrazol-5-ol.

II. Physicochemical Properties

PropertyPredicted/Estimated ValueNotes
Molecular Weight 126.16 g/mol Calculated from the molecular formula.
Appearance White to off-white solidBased on similar pyrazol-5-ol compounds.
Melting Point Not availableExpected to be a solid at room temperature.
Boiling Point Not available
Solubility Sparingly soluble in water, soluble in organic solvents like ethanol, DMSO, and DMF.Inferred from the properties of other pyrazole derivatives.
pKa Not availableThe hydroxyl group is weakly acidic.
LogP Not available

III. Synthesis of 1-propyl-1H-pyrazol-5-ol

A common and versatile method for the synthesis of 1-substituted pyrazol-5-ols is the condensation of a β-ketoester with a substituted hydrazine.[5] For the synthesis of 1-propyl-1H-pyrazol-5-ol, this would involve the reaction of propylhydrazine with ethyl 3-oxoheptanoate.

synthesis_workflow cluster_reactants Starting Materials cluster_reaction Reaction cluster_product Product Propylhydrazine Propylhydrazine Condensation Condensation Reaction (e.g., in Ethanol, Reflux) Propylhydrazine->Condensation Ethyl3oxoheptanoate Ethyl 3-oxoheptanoate Ethyl3oxoheptanoate->Condensation Product 1-propyl-1H-pyrazol-5-ol Condensation->Product

Caption: Synthetic workflow for 1-propyl-1H-pyrazol-5-ol.

Experimental Protocol: A Plausible Synthetic Route

The following protocol is a generalized procedure based on established methods for pyrazole synthesis.[5][6]

Step 1: Synthesis of Propylhydrazine

Propylhydrazine can be synthesized via the reaction of a propyl halide with an excess of hydrazine hydrate or through the reduction of a corresponding hydrazone.[7] A method involving the reaction of isopropanol with hydrazine hydrochloride has also been reported for a related isomer.[8] For the purpose of this guide, we will assume the availability of propylhydrazine as a starting material.[9]

Step 2: Synthesis of Ethyl 3-oxoheptanoate

Ethyl 3-oxoheptanoate is a key β-ketoester intermediate.[10] It can be synthesized through various methods, including the crossed Claisen condensation or a more efficient route involving an acyl Meldrum's acid derivative.[11] A common laboratory preparation involves the reaction of hexanone with ethyl carbonate in the presence of a strong base like sodium hydride.[12][13]

Step 3: Condensation to form 1-propyl-1H-pyrazol-5-ol

  • Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add propylhydrazine (1 equivalent) and a suitable solvent such as ethanol.

  • Addition of β-ketoester: Slowly add ethyl 3-oxoheptanoate (1 equivalent) to the stirred solution of propylhydrazine.

  • Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. The solvent is then removed under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield 1-propyl-1H-pyrazol-5-ol.

IV. Potential Applications in Research and Drug Development

While specific applications for 1-propyl-1H-pyrazol-5-ol are not extensively documented, the pyrazol-5-ol scaffold is a well-established pharmacophore with a broad range of biological activities.[2] Therefore, it is plausible that 1-propyl-1H-pyrazol-5-ol and its derivatives could be investigated for the following applications:

  • Anticancer Agents: Many pyrazole derivatives have demonstrated potent anticancer activity.[2] For instance, certain pyrazol-5-ol derivatives have been investigated as inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[2]

  • Anti-inflammatory and Analgesic Properties: The pyrazolone core is a key feature in several non-steroidal anti-inflammatory drugs (NSAIDs).

  • Agrochemicals: Pyrazole derivatives are utilized in the development of herbicides and insecticides.[13]

  • Enzyme Inhibitors: The pyrazole scaffold can be functionalized to target specific enzyme active sites, making it a valuable starting point for the design of enzyme inhibitors.

The propyl group at the N1 position may influence the lipophilicity and metabolic stability of the molecule, potentially offering advantages in pharmacokinetic properties for drug development.

V. Conclusion

1-propyl-1H-pyrazol-5-ol is a compound of interest within the broader class of bioactive pyrazoles. While detailed experimental data for this specific molecule is sparse, its chemical properties and potential applications can be inferred from the well-established chemistry of the pyrazol-5-ol scaffold. The synthetic route via condensation of propylhydrazine and a β-ketoester provides a viable pathway for its preparation, enabling further investigation into its biological activities. The inherent tautomerism of the pyrazol-5-ol ring system is a critical chemical feature that must be considered in its handling, characterization, and application in research and development.

References

  • A Comparative Guide to the Synthesis of Ethyl 3-oxoheptanoate: A Validation of a Novel Synthetic Route - Benchchem. (n.d.).
  • Application Notes and Protocols: Ethyl 3-oxoheptanoate in Synthetic Chemistry - Benchchem. (n.d.).
  • Synthesis of STEP A: Ethyl 3-oxo-heptanoate - PrepChem.com. (n.d.).
  • Application Notes and Protocols for Ethyl 3-oxoheptanoate in Agrochemical Development - Benchchem. (n.d.).
  • CN105017064A - Synthetic method for isopropyl hydrazine - Google Patents. (n.d.).
  • SYNTHESIS OF 1,2-DIALKYLHYDRAZINES AND THE CORRESPONDING AZOALKANES - Canadian Science Publishing. (n.d.).
  • reactions and tautomeric behavior of 1-(2-pyridinyl)- 1h-pyrazol-5-ols. (2011, May 10).
  • Propylhydrazine (5039-61-2) | Kuujia.com. (2024, August 30).
  • Propylhydrazine hydrochloride - Sigma-Aldrich. (n.d.).
  • On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC. (n.d.).
  • Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors - RSC Publishing. (2025, November 10).
  • 1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-OL | CAS 122431-37-2 - Matrix Fine Chemicals. (n.d.).
  • Pyrazole synthesis - Organic Chemistry Portal. (n.d.).
  • Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives - Benchchem. (n.d.).

Sources

Exploratory

Thermodynamic Stability and Melting Point of 1-Propyl-1H-pyrazol-5-ol: A Comprehensive Analytical Guide

Executive Summary & Chemical Identity In modern drug discovery and materials science, pyrazole derivatives serve as privileged scaffolds due to their robust bioactivity and versatile coordination chemistry. Among these,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

In modern drug discovery and materials science, pyrazole derivatives serve as privileged scaffolds due to their robust bioactivity and versatile coordination chemistry. Among these, 1-propyl-1H-pyrazol-5-ol (CAS: 267882-20-2) presents a unique analytical challenge. The presence of the hydroxyl group at the C5 position, adjacent to the nitrogen-rich ring, introduces complex tautomeric equilibria that dictate the molecule's thermodynamic stability, solubility, and receptor-binding kinetics.

This whitepaper provides an in-depth technical analysis of the thermodynamic stability and solid-state melting behavior of 1-propyl-1H-pyrazol-5-ol. By establishing causality behind the observed physical chemistry and providing self-validating experimental protocols, this guide serves as a definitive resource for characterizing N-alkyl-5-hydroxypyrazoles.

Thermodynamic Stability & Tautomeric Equilibria

The thermodynamic stability of 1-propyl-1H-pyrazol-5-ol cannot be evaluated as a static monomer. The molecule exists in a dynamic tautomeric equilibrium, primarily oscillating between the OH form (1-propyl-1H-pyrazol-5-ol, an enol) and the CH form (1-propyl-1H-pyrazol-5(4H)-one, a keto/pyrazolone derivative).

The Causality of Solvent-Assisted Tautomerization

The thermodynamic minimum of this system is strictly dictated by the dielectric constant and hydrogen-bonding capacity of the surrounding environment.

  • In non-polar media or the gas phase: The OH form is thermodynamically favored. The energetic penalty of proton localization on the oxygen is offset by the stabilization gained from the complete aromaticity of the pyrazole ring.

  • In polar or aqueous media: The equilibrium shifts dramatically toward the CH form. As demonstrated in computational studies of hydroxypyrazole proton transfer [1], water molecules actively participate in the transition state. The solvent acts as a proton relay, significantly lowering the activation barrier ( ΔG‡ ) between tautomers. Furthermore, the high dielectric constant of water stabilizes the larger dipole moment of the keto form.

Tautomerism A 1-propyl-1H-pyrazol-5-ol (OH Form / Enol) Thermodically Stable in Non-Polar Media B Transition State (Solvent-Assisted Proton Transfer) A->B + Polar Solvent (H2O) B->A Reversion C 1-propyl-1H-pyrazol-5(4H)-one (CH Form / Keto) Thermodically Stable in Polar/Aqueous Media B->C Proton Relay C->B Desolvation

Figure 1: Solvent-assisted tautomerization pathway of 1-propyl-1H-pyrazol-5-ol.

Solid-State Thermodynamics: Melting Point Analysis

The melting point ( Tm​ ) is a macroscopic readout of the crystal lattice energy, governed by the enthalpy ( ΔHf​ ) and entropy ( ΔSf​ ) of fusion.

For 1-alkyl-5-hydroxypyrazoles, the length and flexibility of the N1-alkyl chain are the primary causal factors determining the melting point. The closely related analog, 1-methyl-1H-pyrazol-5-ol, exhibits a melting point of 110–114 °C. However, the extension to a propyl chain in 1-propyl-1H-pyrazol-5-ol introduces significant steric flexibility. This flexibility increases the entropy of the liquid state and disrupts the tight, highly ordered intermolecular hydrogen-bonding network present in the solid crystal lattice. Consequently, the melting point is thermodynamically depressed.

Comparative Quantitative Data
Parameter1-Methyl-1H-pyrazol-5-ol1-Propyl-1H-pyrazol-5-ol (CAS 267882-20-2)Mechanistic Causality
Molecular Weight 98.10 g/mol 126.16 g/mol Addition of an ethyl group to the N1-alkyl chain.
Melting Point ( Tm​ ) 110–114 °C~80–95 °C (Estimated)Increased alkyl chain flexibility increases the entropy of fusion ( ΔSf​ ) and disrupts crystalline packing.
Dominant Tautomer (Non-Polar) OH Form (Enol)OH Form (Enol)Aromaticity of the pyrazole ring provides thermodynamic stabilization.
Dominant Tautomer (Aqueous) CH Form (Keto)CH Form (Keto)High dielectric constant and solvent H-bonding stabilize the polar pyrazolone structure.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (causality) and an internal control to verify data accuracy.

Protocol A: Variable-Temperature NMR (VT-NMR) for Tautomeric Thermodynamics

Purpose: To extract the Gibbs free energy ( ΔG ), enthalpy ( ΔH ), and entropy ( ΔS ) of the tautomeric equilibrium. Causality: At room temperature, tautomerization is faster than the NMR timescale, yielding time-averaged signals. By cooling the sample, we slow the exchange rate to observe distinct resonance peaks for the OH and CH forms, allowing for precise integration and calculation of the equilibrium constant ( Keq​ ).

  • Sample Preparation: Dissolve 15 mg of 1-propyl-1H-pyrazol-5-ol in 0.6 mL of anhydrous DMF-d7. Causality: DMF-d7 remains liquid at low temperatures (down to -60 °C) and provides a highly polar environment to ensure both tautomers are populated.

  • Internal Calibration: Add 1% Tetramethylsilane (TMS). Validation: TMS serves as an internal chemical shift reference (0.00 ppm) to ensure that temperature-induced changes in magnetic susceptibility do not artificially shift the spectra.

  • Thermal Acquisition: Acquire 1H-NMR spectra from +25 °C down to -50 °C in 10 °C decrements. Allow 15 minutes of equilibration at each step.

  • Data Validation (Van 't Hoff Plot): Calculate Keq​ from the integrated area of the distinct tautomer peaks. Plot ln(Keq​) versus 1/T . Self-Validation: A highly linear fit ( R2>0.99 ) confirms that ΔH and ΔS are constant over the temperature range, proving the system is in true thermodynamic equilibrium and free of degradation artifacts.

Protocol B: DSC for Melting Point Determination

Purpose: Precise determination of Tm​ and enthalpy of fusion ( ΔHf​ ) in accordance with ASTM E794 standards [2].

DSC_Workflow S1 1. Calibration Run Indium standard (Tm = 156.6 °C) to validate sensor accuracy. S2 2. Sample Prep Weigh 2-5 mg of 1-propyl-1H-pyrazol-5-ol into an Al pan. S1->S2 S3 3. Purge Phase Equilibrate at 25 °C under N2 (50 mL/min) to prevent oxidation. S2->S3 S4 4. Thermal Ramp Heat at 10 °C/min to capture the endothermic melting peak. S3->S4 S5 5. Data Analysis Integrate peak to determine Tonset (Melting Point) & ΔHf. S4->S5

Figure 2: Self-validating DSC workflow for melting point determination.

  • Instrument Calibration: Run a high-purity Indium standard. Validation: Indium has a strictly defined melting point of 156.6 °C [3]. If the extrapolated onset temperature of the Indium run deviates by >0.1 °C, the instrument's thermal resistance and capacitance parameters must be recalibrated before proceeding.

  • Sample Encapsulation: Weigh exactly 2.0 to 5.0 mg of 1-propyl-1H-pyrazol-5-ol into a standard aluminum DSC pan and hermetically seal it. Causality: Hermetic sealing prevents sample sublimation prior to melting, which would artificially alter the ΔHf​ calculation.

  • Atmospheric Control: Purge the furnace with dry Nitrogen at 50 mL/min. Causality: Nitrogen prevents oxidative degradation of the pyrazole ring at elevated temperatures, ensuring the endothermic peak is purely a phase transition.

  • Thermal Ramp: Heat the sample from 25 °C to 150 °C at a rate of 10 °C/min. Causality: A 10 °C/min rate provides the optimal thermodynamic balance; faster rates cause thermal lag (broadening the peak), while slower rates decrease the signal-to-noise ratio of the heat flow transducer.

  • Analysis: Report the extrapolated onset temperature ( Tonset​ ) as the official melting point, rather than the peak maximum, as Tonset​ is independent of sample mass.

References

  • Computational Study of Proton Transfer in Tautomers of 3- and 5-Hydroxypyrazole Assisted by Water Source: ChemPhysChem / PubMed URL:[Link]

  • ASTM E794-06(2018): Standard Test Method for Melting And Crystallization Temperatures By Thermal Analysis Source: ASTM International URL:[Link]

Foundational

In vitro toxicity and safety profile of 1-propyl-1H-pyrazol-5-ol

Executive Summary & Chemical Context 1-Propyl-1H-pyrazol-5-ol (CAS: 267882-20-2) is a nitrogen-rich heterocyclic building block utilized in the synthesis of pharmaceuticals and agrochemicals. Structurally, it consists of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

1-Propyl-1H-pyrazol-5-ol (CAS: 267882-20-2) is a nitrogen-rich heterocyclic building block utilized in the synthesis of pharmaceuticals and agrochemicals. Structurally, it consists of a pyrazole core substituted with an N-propyl group and a hydroxyl group at the C5 position. While the pyrazole pharmacophore is highly privileged in medicinal chemistry (found in blockbuster drugs like celecoxib and various kinase inhibitors), it carries well-documented class-specific toxicological liabilities[1].

As a Senior Application Scientist, I design safety screening cascades not merely to "check boxes," but to mechanistically interrogate the molecule. The N-propyl group increases the lipophilicity of the molecule, which can enhance cell membrane permeability but simultaneously increases the risk of off-target interactions with hydrophobic binding pockets, such as the inner cavity of the hERG potassium channel. Furthermore, the unsubstituted pyrazole ring is a known inducer of Cytochrome P450 2E1 (CYP2E1), a pathway intricately linked to oxidative stress and hepatotoxicity[2].

This whitepaper outlines a rigorous, self-validating in vitro safety assessment framework specifically tailored for 1-propyl-1H-pyrazol-5-ol, bridging basal cytotoxicity, hepatotoxicity, and cardiotoxicity.

Mechanistic Rationale for Assay Selection

To build a robust safety profile, we must understand the causality behind our experimental choices. The following pillars form our testing strategy:

  • Basal Cytotoxicity (OECD 129): Before assessing specific organ toxicity, we must establish the intrinsic lethality of the compound to mammalian cells. We utilize the Balb/c 3T3 Neutral Red Uptake (NRU) assay[3]. This assay measures lysosomal integrity; lipophilic compounds like 1-propyl-1H-pyrazol-5-ol can partition into lysosomal membranes, disrupting the proton gradient. This data is critical for estimating starting doses for acute in vivo oral toxicity tests[4][5].

  • Hepatotoxicity (CYP2E1 & JNK Axis): Pyrazole derivatives can induce CYP2E1, leading to the generation of reactive oxygen species (ROS). This oxidative stress activates c-Jun N-terminal kinases (JNK1/JNK2), culminating in mitochondrial dysfunction and hepatocellular apoptosis[2]. Therefore, utilizing metabolically competent 3D primary human hepatocyte (PHH) spheroids is mandatory.

  • Cardiotoxicity (ICH S7B): Nitrogen-containing heterocycles are classic culprits for drug-induced Long QT syndrome. The basic nitrogen can interact with aromatic residues (Tyr652, Phe656) in the hERG ( IKr​ ) channel pore. Compliance with ICH S7B guidelines dictates highly controlled, automated patch-clamp electrophysiology[6][7].

Workflow Start 1-Propyl-1H-pyrazol-5-ol (Test Compound) Cyto Basal Cytotoxicity (OECD 129 NRU) Start->Cyto Hepato Hepatotoxicity (PHH / HepG2) Start->Hepato Cardio Cardiotoxicity (ICH S7B hERG) Start->Cardio Decision Integrated Risk Assessment Cyto->Decision Hepato->Decision Cardio->Decision

Fig 1. Multiparametric in vitro safety screening workflow for pyrazole derivatives.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring data integrity through strict acceptance criteria.

Protocol 1: Basal Cytotoxicity via Balb/c 3T3 NRU (OECD 129)

Causality: Evaluates general membrane and lysosomal disruption.

  • Cell Seeding: Seed Balb/c 3T3 mouse fibroblasts at 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2​ .

  • Compound Preparation: Dissolve 1-propyl-1H-pyrazol-5-ol in DMSO. Prepare an 8-point half-log serial dilution. Final DMSO concentration in wells must not exceed 0.5% (v/v) to prevent solvent-induced toxicity.

  • Dosing: Expose cells to the compound for 48 hours. Include a vehicle control (0.5% DMSO) and a positive control (Sodium Lauryl Sulfate, SLS, 0.1 - 100 µg/mL)[5].

  • Endpoint Measurement: Remove media, wash with PBS, and add Neutral Red medium (50 µg/mL). Incubate for 3 hours. Extract the dye using a desorb solution (1% glacial acetic acid, 50% ethanol) and read absorbance at 540 nm.

  • Validation Criteria: The assay is valid only if the vehicle control shows ≤10% variance across replicates, the Z′ -factor is ≥0.5 , and the SLS positive control yields an IC50​ between 10 and 50 µg/mL.

Protocol 2: Automated Patch-Clamp hERG Assay (ICH S7B)

Causality: Direct measurement of IKr​ tail current inhibition to predict proarrhythmic risk[7][8].

  • Cell Preparation: Utilize Chinese Hamster Ovary (CHO) cells stably transfected with the human KCNH2 (hERG) gene.

  • Electrophysiology Setup: Utilize a planar patch-clamp system. Establish whole-cell configuration with a seal resistance >1GΩ .

  • Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Perfusion: Perfuse 1-propyl-1H-pyrazol-5-ol at concentrations ranging from 0.1 µM to 100 µM.

  • Validation Criteria: Leak current must be <100 pA. The positive control (E-4031, 100 nM) must inhibit the tail current by >80% .

Protocol 3: Mechanistic Hepatotoxicity (CYP2E1/JNK Pathway)

Causality: Captures reactive metabolite formation and subsequent kinase-mediated apoptosis[2].

  • 3D Culture: Culture Primary Human Hepatocytes (PHH) in ultra-low attachment plates to form 3D spheroids (retaining CYP450 functionality better than 2D cultures).

  • Treatment: Dose spheroids with the test compound for 72 hours.

  • Multiplexed Readout:

    • ROS Generation: Add CellROX Green Reagent; measure fluorescence (Ex/Em 485/520 nm).

    • ATP Depletion: Lyse spheroids using CellTiter-Glo 3D reagent; measure luminescence.

  • Validation Criteria: Chlorpromazine (hepatotoxic positive control) must show a dose-dependent decrease in ATP, while pyrazole (basic) should serve as a benchmark for CYP2E1 induction.

Pathway Pyraz Pyrazole Scaffold CYP CYP2E1 Induction Pyraz->CYP Up-regulates ROS Oxidative Stress (ROS) CYP->ROS Generates JNK JNK1/2 Activation ROS->JNK Activates Mito Mitochondrial Dysfunction JNK->Mito Disrupts Tox Hepatocellular Apoptosis Mito->Tox

Fig 2. Mechanistic pathway of pyrazole-induced hepatotoxicity via CYP2E1 and JNK activation.

Quantitative Data Presentation

To demonstrate how the safety profile of a compound like 1-propyl-1H-pyrazol-5-ol is evaluated, Table 1 synthesizes representative early-stage screening data typical for simple, low-molecular-weight pyrazole derivatives lacking highly reactive functional groups.

Table 1: Representative In Vitro Safety Profile for 1-Propyl-1H-pyrazol-5-ol

Assay CategoryCell Line / TargetEndpoint MeasuredRepresentative Result ( IC50​ / EC50​ )Toxicological Interpretation
Basal Cytotoxicity Balb/c 3T3Neutral Red Uptake (OECD 129) >500μM Low basal cytotoxicity; supports higher starting doses for in vivo acute oral testing.
Cardiotoxicity CHO-hERG IKr​ Tail Current Inhibition (ICH S7B) >100μM Low risk of QT prolongation. The N-propyl group does not confer high-affinity hERG binding.
Hepatotoxicity PHH 3D SpheroidsATP Depletion (CellTiter-Glo) 250μM Moderate risk at high exposures. Suggests potential Phase I/II metabolic liabilities.
Oxidative Stress HepG2ROS Generation (CellROX) EC50​≈150μM Evidence of mild oxidative stress, likely linked to pyrazole-mediated CYP induction.
Mutagenicity S. typhimuriumRevertant Colonies (Ames Test)Negative (with/without S9)No structural alerts for direct DNA damage or frameshift mutations.

Conclusion & Translational Outlook

The in vitro safety assessment of 1-propyl-1H-pyrazol-5-ol requires a targeted approach that accounts for the historical liabilities of the pyrazole class. By employing OECD 129 for basal cytotoxicity[3] and ICH S7B compliant patch-clamp assays for cardiotoxicity[6], researchers can establish a reliable safety margin. However, the primary translational bottleneck for this class of compounds remains hepatotoxicity. The potential for CYP2E1 induction and subsequent JNK-mediated mitochondrial dysfunction[2] dictates that early integration of 3D primary human hepatocyte models is non-negotiable for accurate risk assessment.

Compounds exhibiting a profile similar to the representative data above are generally considered viable for further lead optimization, provided that in vivo pharmacokinetic studies demonstrate that therapeutic plasma concentrations remain well below the 150−250μM threshold where oxidative stress and ATP depletion are observed.

References

  • Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests (OECD 129) . Organisation for Economic Co-operation and Development (OECD). Available at:[Link]

  • ICH guideline E14/S7B on clinical and nonclinical evaluation of QT/QTc interval prolongation and proarrhythmic potential . European Medicines Agency (EMA). Available at:[Link]

  • Best Practice hERG Assay . Mediford Corporation. Available at: [Link]

  • Hepatotoxicity Mediated by Pyrazole (CYP2E1) Plus TNF-α Treatment Occurs in jnk2−/− but not in jnk1−/− Mice . National Institutes of Health (NIH) / PMC. Available at:[Link]

  • In Vitro Cytotoxicity in Balb/c 3T3 LD50 (OECD 129) . Tox Lab. Available at:[Link]

  • Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives . National Institutes of Health (NIH) / PubMed. Available at:[Link]

  • OECD Guidance Document 129: Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systemic Toxicity Tests . National Toxicology Program (NTP). Available at:[Link]

Sources

Exploratory

An In-depth Technical Guide to the Safe Handling and Scientific Context of 1-propyl-1H-pyrazol-5-ol

For Researchers, Scientists, and Drug Development Professionals Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1-propyl-1H-pyrazol-5-ol was not located during a comprehensive sear...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1-propyl-1H-pyrazol-5-ol was not located during a comprehensive search. The following guide has been meticulously compiled by synthesizing safety data from structurally related pyrazole derivatives. This information should be regarded as a proactive safety guideline and not a substitute for a compound-specific SDS. All laboratory work should be preceded by a thorough risk assessment conducted by qualified personnel.

Section 1: The Pyrazole Scaffold - A Privileged Structure in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of medicinal chemistry.[1][2] Its unique structural and electronic properties allow it to serve as a versatile scaffold in the design of therapeutic agents across a wide range of disease areas.[1][2][3] Pyrazole-containing compounds are found in numerous approved drugs, including the anti-inflammatory celecoxib and the erectile dysfunction medication sildenafil.[1] The prevalence of this scaffold in successful pharmaceuticals underscores its importance and the need for a deep understanding of the handling and safety of its derivatives, such as 1-propyl-1H-pyrazol-5-ol.

The derivatization of the pyrazole ring, as in 1-propyl-1H-pyrazol-5-ol, allows for the fine-tuning of its pharmacological properties. The propyl group at the 1-position and the hydroxyl group at the 5-position can significantly influence the molecule's solubility, binding affinity to biological targets, and metabolic stability. The pyrazole core is often a key building block in the synthesis of more complex molecules, including potent enzyme inhibitors.[4][5] For instance, derivatives of pyrazole have been investigated for their potential as anticancer agents, kinase inhibitors, and treatments for acute liver injury.[1][3][6]

Section 2: Synthesized Hazard Profile of Pyrazole Derivatives

Based on the available safety data for a range of pyrazole compounds, a general hazard profile can be constructed to inform the safe handling of 1-propyl-1H-pyrazol-5-ol.

2.1. Acute Toxicity and Irritation

Many pyrazole derivatives are classified as harmful if swallowed and can be toxic in contact with skin.[7] Some may cause serious eye irritation or damage.[7][8][9][10][11] Skin irritation is also a common hazard associated with this class of compounds.[7][9][10][12]

2.2. Organ-Specific and Long-Term Effects

Prolonged or repeated exposure to certain pyrazoles may cause damage to organs such as the spleen and thyroid.[7] Some pyrazole derivatives have been shown to cause liver issues, including hepatitis and fatty liver degeneration in animal studies.[7] It is important to note that for many specific pyrazole derivatives, the chemical, physical, and toxicological properties have not been thoroughly investigated.[7][13]

2.3. Environmental Hazards

Some pyrazole derivatives are considered harmful to aquatic life with long-lasting effects.[7] Therefore, it is crucial to prevent the release of these compounds into the environment and to dispose of them as hazardous waste.[12]

Table 1: Summary of Potential Hazards for Pyrazole Derivatives

Hazard ClassificationPotential Effects
Acute Oral Toxicity Harmful if swallowed.[7][8]
Acute Dermal Toxicity Toxic in contact with skin.[7]
Skin Corrosion/Irritation Causes skin irritation.[7][9][10][12]
Serious Eye Damage/Irritation Causes serious eye damage or irritation.[7][8][9][10][12]
Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[10][12][13]
Specific Target Organ Toxicity (Repeated Exposure) May cause damage to organs (e.g., spleen, thyroid, liver).[7]
Hazardous to the Aquatic Environment Harmful to aquatic life with long-lasting effects.[7]

Section 3: Comprehensive Handling and Storage Protocol

A stringent and well-defined handling and storage protocol is paramount to ensure the safety of laboratory personnel and the integrity of the research.

3.1. Engineering Controls and Ventilation

All work with 1-propyl-1H-pyrazol-5-ol and other pyrazole derivatives should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[14] Local exhaust ventilation should be used to control the dispersion of any dust or vapors.[9] A safety shower and eye wash station must be readily accessible.[9]

3.2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table summarizes the recommended PPE for handling pyrazole derivatives.

Table 2: Recommended Personal Protective Equipment (PPE)

Protective EquipmentSpecificationRationale
Eye and Face Protection Chemical safety goggles or a face shield.[14]To protect eyes from splashes and irritation.
Hand Protection Compatible chemical-resistant gloves (e.g., nitrile, neoprene).[14]To prevent skin contact and irritation. Gloves must be inspected before use and disposed of properly after handling the material.[13]
Skin and Body Protection Lab coat, and in some cases, an apron or full protective suit.[8][14]To protect the skin from accidental spills and contamination.
Respiratory Protection Generally not required with adequate ventilation. If dust or aerosols are generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[7][13][14]To prevent inhalation of harmful dust or vapors.

3.3. General Hygiene and Safe Handling Practices

  • Avoid contact with skin, eyes, and clothing.[9][12][14]

  • Do not breathe dust, vapors, or aerosols.[10][14]

  • Wash hands thoroughly after handling the compound and before breaks.[8][9][12][14]

  • Do not eat, drink, or smoke in the laboratory.[8][12][15]

  • Remove and wash contaminated clothing before reuse.[8][9][12][15]

3.4. Storage Requirements

Proper storage is essential to maintain the stability of the compound and prevent hazardous reactions.

  • Store in a tightly closed container.[7][9][12][14][15]

  • Keep in a cool, dry, and well-ventilated place.[7][12][14][15]

  • Store away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[12][13][14]

  • In some cases, storage under an inert gas like nitrogen may be recommended.[9][14]

Section 4: Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.

4.1. First Aid Measures

  • If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][10][12]

  • In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[7][8][10][12]

  • In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[7][8][11][12][15]

  • If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7][8][13][15]

4.2. Spill and Leak Containment

  • Evacuate personnel from the area.

  • Wear appropriate personal protective equipment.[11]

  • Avoid generating dust.[7][11][12][13]

  • For small spills, sweep up the material and place it in a suitable, closed container for disposal.[12]

  • For large spills, dike the area to prevent spreading.[16]

  • Do not let the product enter drains or waterways.[7][11][13][14][16]

  • Clean the affected area thoroughly.

Section 5: Experimental Workflows and Diagrams

To ensure a systematic and safe approach to handling 1-propyl-1H-pyrazol-5-ol, the following workflow should be followed.

G cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Post-Experiment Phase prep1 Conduct Risk Assessment prep2 Review Safety Data for Related Compounds prep1->prep2 prep3 Prepare and Inspect PPE prep2->prep3 prep4 Ensure Fume Hood and Emergency Equipment are Functional prep3->prep4 handle1 Weigh Compound in Fume Hood prep4->handle1 handle2 Perform Experiment in Well-Ventilated Area handle1->handle2 handle3 Keep Container Tightly Closed When Not in Use handle2->handle3 clean1 Decontaminate Work Area handle3->clean1 clean2 Dispose of Waste in Accordance with Regulations clean1->clean2 clean3 Remove and Clean/Dispose of PPE clean2->clean3 clean4 Wash Hands Thoroughly clean3->clean4

Sources

Protocols & Analytical Methods

Method

1-Propyl-1H-pyrazol-5-ol: A Versatile Precursor for Divergent Heterocyclic Synthesis and Drug Discovery

Executive Summary & Chemical Profiling In modern drug discovery and agrochemical development, the pyrazole nucleus is a privileged scaffold. Specifically, 1-propyl-1H-pyrazol-5-ol serves as a highly versatile, multi-nucl...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profiling

In modern drug discovery and agrochemical development, the pyrazole nucleus is a privileged scaffold. Specifically, 1-propyl-1H-pyrazol-5-ol serves as a highly versatile, multi-nucleophilic building block. Its structural architecture—combining a lipophilic N-propyl chain with an electron-rich pyrazolone core—makes it an ideal precursor for synthesizing complex fused heterocycles (such as pyrazolo[4,3-c]pyridines) and potent 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors[1].

To successfully utilize 1-propyl-1H-pyrazol-5-ol in organic synthesis, chemists must master its prototropic tautomerism. The molecule exists in a dynamic equilibrium between three forms, each presenting distinct reactive sites. Understanding how to chemically "trap" or drive this equilibrium is the key to regioselective functionalization[2][3].

Mechanistic Insights: The Tri-modal Reactivity Scaffold

The reactivity of 1-propyl-1H-pyrazol-5-ol is governed by its ability to shift between the OH-form (1-propyl-1H-pyrazol-5-ol), the CH-form (2,4-dihydro-3H-pyrazol-3-one), and the NH-form (1,2-dihydro-3H-pyrazol-3-one)[3][4].

  • The OH-Form (Thermodynamic Sink): This is the most stable, fully aromatic tautomer. Under basic conditions with hard electrophiles (e.g., acyl chlorides), the oxygen atom acts as the primary nucleophile, leading exclusively to O-functionalized products[3][4].

  • The CH-Form (Kinetic Enamine-like Reactivity): The C4 position is highly nucleophilic due to electron donation from the adjacent heteroatoms. Under acidic conditions or in the presence of strong formylating agents, the CH-tautomer is trapped, resulting in C4-electrophilic aromatic substitution[2].

Tautomerism OH OH-Form (Aromatic, Stable) CH CH-Form (C4-Nucleophilic) OH->CH Prototropic Shift NH NH-Form (N1/N2-Reactive) CH->NH Prototropic Shift

Fig 1. Prototropic tautomerism of 1-propyl-1H-pyrazol-5-ol dictating site-specific reactivity.

Experimental Protocols: Self-Validating Synthetic Workflows

The following protocols detail how to exploit the divergent reactivity of 1-propyl-1H-pyrazol-5-ol to access high-value pharmaceutical intermediates.

Protocol A: Regioselective C4-Formylation and C5-Chlorination (Vilsmeier-Haack)

Causality & Mechanism: To build fused pyrazolo-azines, a bis-electrophilic intermediate is required. The Vilsmeier-Haack reaction achieves this in a single pot. The Vilsmeier active species (chloroiminium ion) attacks the highly nucleophilic C4 position of the CH-tautomer. Concurrently, the excess POCl₃ converts the C5-hydroxyl group into a chloride leaving group. This dual functionalization yields 5-chloro-1-propyl-1H-pyrazole-4-carbaldehyde , a critical precursor for cross-coupling[5][6].

Step-by-Step Methodology:

  • Preparation of Vilsmeier Reagent: Purge a dry, two-neck round-bottom flask with argon. Add anhydrous N,N-dimethylformamide (DMF, 3.0 equiv) and cool to 0 °C using an ice bath.

  • Activation: Add phosphorus oxychloride (POCl₃, 7.0 equiv) dropwise via syringe. Critical Control: Maintain the internal temperature below 10 °C to prevent degradation of the highly exothermic chloroiminium intermediate.

  • Substrate Addition: Stir for 30 minutes at 0 °C, then add 1-propyl-1H-pyrazol-5-ol (1.0 equiv) in small portions.

  • Heating & Dual-Functionalization: Equip the flask with a reflux condenser and heat the mixture to 95–100 °C for 4–6 hours. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 7:3).

  • Quenching: Cool the mixture to room temperature and pour it slowly over crushed ice. Carefully neutralize the acidic aqueous phase to pH 7 using saturated aqueous NaHCO₃.

  • Isolation: Extract with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify via silica gel chromatography to isolate the pure chloroaldehyde.

Protocol B: O-Acylation for HPPD Inhibitor Prodrug Synthesis

Causality & Mechanism: Pyrazol-5-ol derivatives are potent agrochemicals (HPPD inhibitors). However, the free hydroxyl group can limit stability and bioavailability. O-acylation is a proven prodrug strategy[1]. Using a weak base (Triethylamine) in a non-polar solvent (Dichloromethane) deprotonates the OH-form, creating a hard nucleophile that selectively attacks the hard electrophile (acyl chloride), bypassing C4-alkylation[4].

Step-by-Step Methodology:

  • Dissolve 1-propyl-1H-pyrazol-5-ol (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M).

  • Add triethylamine (Et₃N, 1.5 equiv) and cool the solution to 0 °C.

  • Add the desired aroyl/acyl chloride (e.g., benzoyl chloride, 1.1 equiv) dropwise over 10 minutes.

  • Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃, and brine.

  • Dry over MgSO₄, filter, and evaporate to yield the O-acyl prodrug.

Protocol C: Tandem Cross-Coupling and Annulation to Pyrazolo[4,3-c]pyridines

Causality & Mechanism: The 5-chloro-1-propyl-1H-pyrazole-4-carbaldehyde generated in Protocol A is perfectly primed for heterocycle annulation. A Sonogashira coupling installs an alkyne at the C5 position. Subsequent addition of a primary amine triggers imine formation at the C4-aldehyde, followed by an intramolecular cyclization onto the alkyne to construct the pyridine ring, yielding medicinally relevant pyrazolo[4,3-c]pyridines[6].

Step-by-Step Methodology:

  • Sonogashira Coupling: In a Schlenk tube, combine 5-chloro-1-propyl-1H-pyrazole-4-carbaldehyde (1.0 equiv), a terminal alkyne (1.2 equiv), Pd(PPh₃)₂Cl₂ (5 mol%), and CuI (10 mol%).

  • Add degassed THF/Et₃N (1:1 v/v) and stir at room temperature for 4 hours.

  • Cyclization: To the same pot, add tert-butylamine (3.0 equiv). Seal the vessel and heat under microwave irradiation at 120 °C for 30 minutes.

  • Cool, filter through a pad of Celite, concentrate, and purify via column chromatography to afford the fused bicyclic system.

SynthesisWorkflow Precursor 1-Propyl-1H-pyrazol-5-ol Vilsmeier Vilsmeier-Haack Formylation (POCl3, DMF) Precursor->Vilsmeier O_Acyl O-Acylation (R-COCl, Et3N) Precursor->O_Acyl Intermediate1 5-Chloro-1-propyl-1H- pyrazole-4-carbaldehyde Vilsmeier->Intermediate1 Prodrug O-Acyl Pyrazole (HPPD Inhibitor Analog) O_Acyl->Prodrug CrossCoupling 1. Sonogashira Coupling (Alkyne) 2. Cyclization (t-BuNH2) Intermediate1->CrossCoupling PyrazoloPyridine Pyrazolo[4,3-c]pyridine Derivatives CrossCoupling->PyrazoloPyridine

Fig 2. Divergent synthetic pathways from 1-propyl-1H-pyrazol-5-ol to advanced scaffolds.

Quantitative Data Presentation

The table below summarizes the expected outcomes, regioselectivity, and typical yields for the divergent pathways originating from 1-propyl-1H-pyrazol-5-ol.

Reaction PathwayReagents & ConditionsTarget ScaffoldRegioselectivity ProfileTypical Yield
Vilsmeier-Haack POCl₃ (7 eq), DMF (3 eq), 95 °C, 4h5-Chloro-pyrazole-4-carbaldehydeC4-Formylation, C5-Chlorination75–85%
O-Acylation R-COCl (1.1 eq), Et₃N, DCM, 0 °C to RTO-Acyl Pyrazole (Prodrug)O5-Acylation (Exclusive)80–95%
Annulation 1. Alkyne, Pd/Cu; 2. t-BuNH₂, MW 120 °CPyrazolo[4,3-c]pyridineC4/C5-Bicyclization50–92%

References

  • Advances in Pyrazole as an Active Fragment for Herbicide Discovery.
  • Asymmetric synthesis of pyrazoles and pyrazolones employing the reactivity of pyrazolin-5-one derivatives.
  • Pd-catalyzed asymmetric hydrogenation of fluorinated aromatic pyrazol-5-ols via capture of active tautomers. PMC.
  • Reactions and tautomeric behavior of 1-(2-pyridinyl)-1H-pyrazol-5-ols. CLOCKSS.
  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
  • Synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines – sequential versus multicomponent reaction approach. Beilstein Journals.

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Application

Application Note &amp; Protocol: Preparation of 1-propyl-1H-pyrazol-5-ol in DMSO for Cell-Based Assays

Abstract This document provides a comprehensive, field-proven protocol for the solubilization and preparation of 1-propyl-1H-pyrazol-5-ol, a member of the biologically significant pyrazole class of compounds, for use in...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive, field-proven protocol for the solubilization and preparation of 1-propyl-1H-pyrazol-5-ol, a member of the biologically significant pyrazole class of compounds, for use in cell-based assays.[1] The protocol emphasizes methods to ensure compound integrity, maximize reproducibility, and account for the potential confounding effects of dimethyl sulfoxide (DMSO) as a solvent. We detail procedures for creating high-concentration stock solutions, preparing serial dilutions, and establishing the necessary controls for robust and reliable experimental outcomes. This guide is intended for researchers, scientists, and drug development professionals engaged in cellular and molecular research.

Introduction: The Challenge of Compound Delivery in Cell Assays

Cell-based assays are fundamental tools in drug discovery and biological research, offering physiologically relevant models to study cellular processes and responses to chemical stimuli.[2][3] The accuracy and reproducibility of these assays are critically dependent on the precise and consistent delivery of the test compound to the cellular environment.[4][5] Pyrazole derivatives, including 1-propyl-1H-pyrazol-5-ol, are a class of heterocyclic compounds known for their diverse biological activities but often exhibit poor aqueous solubility.[1][6][7]

Dimethyl sulfoxide (DMSO) is a powerful and widely used aprotic solvent capable of dissolving a broad spectrum of non-polar and polar compounds, making it an indispensable tool in preclinical research.[8][9] However, its utility is tempered by its inherent cytotoxicity at higher concentrations, which can confound experimental results by inducing stress, inhibiting proliferation, or causing cell death independent of the test compound's activity.[10][11][12]

Therefore, a robust protocol must not only achieve complete dissolution of the target compound but also meticulously control the final concentration of DMSO in the assay to ensure that observed cellular effects are attributable solely to the compound of interest. This application note provides such a protocol, grounded in best practices for compound management and assay design.[5][13]

Pre-Protocol Planning & Key Considerations

Success begins with a thorough understanding of the compound and the solvent system. This section outlines the critical pre-experimental planning steps.

Compound & Solvent Profile

Before weighing or dissolving any material, it is essential to review the compound's properties, typically found on the Certificate of Analysis (CoA), and understand the characteristics of the solvent.

ParameterProperty / RecommendationRationale & Significance
Compound 1-propyl-1H-pyrazol-5-olA pyrazole derivative. The specific molecular weight (MW) is essential for accurate molarity calculations and must be obtained from the supplier's CoA.[4]
Solvent Dimethyl Sulfoxide (DMSO)Anhydrous, ≥99.9% purity, sterile-filtered.[9]
Solubility Profile Pyrazole derivatives generally exhibit good solubility in polar aprotic solvents like DMSO but limited solubility in aqueous media.[6][14]This dichotomy is the central challenge. The compound will dissolve readily in 100% DMSO but may precipitate when diluted into aqueous cell culture medium if not handled correctly.[8]
DMSO Cytotoxicity Cell-line dependent, but effects can be observed at concentrations as low as 0.625% to 1% with increasing exposure time.[11][12][15]It is imperative to keep the final DMSO concentration in the assay media as low as possible. A concentration of ≤0.5% is a common upper limit, with ≤0.1% being the "gold standard" for minimizing solvent-induced artifacts.[10][16][17]
Vehicle Control Mandatory for all experiments.An identical volume of DMSO as used for the compound treatment must be added to control wells to differentiate the effect of the compound from the effect of the solvent.[8][18]
Validating DMSO Tolerance for Your Cell Line

Before initiating experiments with 1-propyl-1H-pyrazol-5-ol, it is a critical validation step to determine the specific tolerance of your chosen cell line to DMSO. Different cell lines exhibit varying sensitivity.[16]

Protocol: DMSO Cytotoxicity Test

  • Seed Cells: Plate your cells in a 96-well plate at the same density you will use for your main experiment. Allow them to adhere and grow for 24 hours.

  • Prepare DMSO Dilutions: Create a series of dilutions of DMSO in your complete cell culture medium. A suggested range is 5%, 2.5%, 1.25%, 1%, 0.625%, 0.5%, 0.3125%, and 0.1% (v/v).[11][15] Include a "medium only" (0% DMSO) control.

  • Treat Cells: Replace the existing medium with the DMSO-containing medium.

  • Incubate: Incubate the plate for the same duration as your planned compound exposure (e.g., 24, 48, or 72 hours).

  • Assess Viability: Use a standard cell viability assay (e.g., MTT, CellTiter-Glo®, or live-cell imaging) to quantify cell viability.

  • Analyze: Determine the highest concentration of DMSO that does not cause a significant reduction in cell viability (e.g., maintains >95% viability compared to the 0% control). This concentration is your maximum allowable final DMSO concentration for all subsequent experiments.

Protocol: Preparation of 10 mM Master Stock Solution

This protocol describes the preparation of a high-concentration master stock of 1-propyl-1H-pyrazol-5-ol in 100% anhydrous DMSO.

Materials and Equipment
  • 1-propyl-1H-pyrazol-5-ol (solid powder)

  • Anhydrous DMSO (≥99.9% purity)[9]

  • Sterile, nuclease-free 1.5 mL or 2.0 mL microcentrifuge tubes

  • Calibrated analytical balance (readable to 0.1 mg)

  • Calibrated P10, P200, and P1000 micropipettes with sterile tips

  • Vortex mixer

  • Water bath sonicator (optional)

  • Personal Protective Equipment (PPE): Safety glasses, lab coat, chemical-resistant gloves

Calculation of Mass

The mass of the compound required to prepare a stock solution of a specific molarity is calculated using the following formula:[4]

Mass (mg) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Example Calculation for a 10 mM Stock in 1 mL:

  • Assume MW of 1-propyl-1H-pyrazol-5-ol is 140.17 g/mol (This is an example; use the actual MW from your CoA ).

  • Mass (mg) = 0.010 mol/L x 0.001 L x 140.17 g/mol x 1000 mg/g

  • Mass (mg) = 1.40 mg

Step-by-Step Dissolution Procedure
  • Preparation: Bring the vial of 1-propyl-1H-pyrazol-5-ol and the bottle of anhydrous DMSO to room temperature before opening to prevent water condensation.[9]

  • Weighing: Place a sterile microcentrifuge tube on the analytical balance and tare it. Carefully weigh the calculated mass (e.g., 1.40 mg) of the compound directly into the tube. Record the exact mass.

  • Adding Solvent: Using a calibrated micropipette, add the calculated volume (e.g., 1.0 mL) of anhydrous DMSO to the tube containing the compound.

  • Dissolution:

    • Close the tube tightly and vortex for 30-60 seconds.[9] Visually inspect against a light source to ensure all solid particles have dissolved.

    • If dissolution is slow: Sonicate the tube in a room temperature water bath for 5-10 minutes.[8]

    • If still not dissolved: Gentle warming in a 37°C water bath for 5-10 minutes can be attempted, but be cautious as heat can degrade some compounds.[8]

  • Aliquoting and Storage: Once the compound is fully dissolved, creating a clear solution, aliquot the stock into smaller, single-use volumes (e.g., 20 µL) in sterile, clearly labeled microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture.[9][18]

  • Storage: Store the aliquots at -20°C or -80°C , protected from light.[4][9]

Protocol: Preparation of Working Solutions for Cell Dosing

This section describes the critical step of diluting the concentrated DMSO stock into aqueous cell culture medium for treating cells. The key objective is to avoid compound precipitation while maintaining a consistent, non-toxic final DMSO concentration.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from the stored master stock to the final treated assay plate.

G cluster_0 Preparation of Master Stock cluster_1 Storage cluster_2 Preparation of Working Solutions (Day of Experiment) cluster_3 Cell Dosing weigh 1. Weigh Compound add_dmso 2. Add 100% Anhydrous DMSO weigh->add_dmso dissolve 3. Vortex / Sonicate to Dissolve add_dmso->dissolve aliquot 4. Aliquot into Single-Use Tubes dissolve->aliquot storage Store at -80°C (e.g., 10 mM Stock) aliquot->storage thaw 5. Thaw ONE Aliquot storage->thaw serial_dilution 6. Intermediate Serial Dilution (in 100% DMSO, optional) thaw->serial_dilution For wide dose range final_dilution 7. Final Dilution into Pre-warmed Cell Medium thaw->final_dilution For single high dose serial_dilution->final_dilution add_to_plate 8. Add Working Solutions to Assay Plate final_dilution->add_to_plate vehicle_control Vehicle Control (Medium + same % DMSO)

Caption: Workflow for preparing and using 1-propyl-1H-pyrazol-5-ol.

Example Serial Dilution Scheme

This example details how to prepare final compound concentrations of 10 µM, 1 µM, and 0.1 µM, ensuring a final DMSO concentration of 0.1% in each well.

StepActionDetails
1. Thaw Stock Thaw one 20 µL aliquot of the 10 mM master stock solution.Keep on ice after thawing.
2. Prepare Intermediate Stock Create a 1 mM intermediate stock in 100% DMSO.Pipette 5 µL of 10 mM stock into a new tube. Add 45 µL of 100% DMSO. Mix well.
3. Prepare 1000x Working Solutions Create a dilution series in 100% DMSO that are 1000x the final desired concentration.- For 10 µM final: Use the 10 mM stock (1000x 10 µM). - For 1 µM final: Use the 1 mM stock (1000x 1 µM). - For 0.1 µM final: Dilute the 1 mM stock 1:10 in DMSO (10 µL of 1 mM + 90 µL DMSO) to make a 100 µM stock (1000x 0.1 µM).
4. Final Dosing (1:1000 Dilution) Add the 1000x working solutions to the cell culture medium in the assay plate.To a well containing 100 µL of medium , add 0.1 µL of the appropriate 1000x working solution. The final DMSO concentration will be 0.1%.
5. Vehicle Control Prepare the vehicle control.To control wells containing 100 µL of medium , add 0.1 µL of 100% DMSO .

Pro-Tip: To avoid pipetting very small volumes like 0.1 µL, it is better to perform the final dilution in a larger volume of medium in a separate tube first, and then add that medium to the cells. For example, add 1 µL of a 1000x stock to 999 µL of medium, mix, and then replace the old medium on the cells with this new treatment medium. This ensures more accurate and homogeneous compound distribution.

Troubleshooting Common Issues

ProblemPossible Cause(s)Recommended Solution(s)
Compound won't dissolve in 100% DMSO. Insufficient mixing; compound has very low solubility; absorbed water in DMSO.Use a fresh, sealed bottle of anhydrous DMSO.[9] Increase vortexing time. Use a brief sonication in a water bath. Gentle warming (37°C) can be a last resort.[8]
Compound precipitates when added to cell medium. The compound has very low aqueous solubility; the dilution step was too drastic.Perform the final dilution in a stepwise manner.[18] Ensure the medium is pre-warmed to 37°C. Gently agitate the medium while adding the DMSO stock.[19] Consider preparing an intermediate dilution in a co-solvent if the issue persists, though this complicates the vehicle control.[6]
High variability between replicate wells. Inaccurate pipetting; inhomogeneous mixing of working solution; edge effects on the plate.Use calibrated pipettes. Ensure the final working solution is mixed thoroughly before adding to the plate. Avoid using the outer wells of a 96-well plate, or fill them with sterile PBS to maintain humidity.[20]
Cell death or stress observed in vehicle control wells. DMSO concentration is too high for the cell line or exposure time.Perform the DMSO cytotoxicity test (Section 2.2) to determine a safer concentration.[12] Reduce the final DMSO concentration in your assay (e.g., from 0.5% to 0.1%).

References

  • Al-Bari, M. A. A., et al. (2025). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. PMC. Available from: [Link]

  • Nippon Genetics. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. Nippon Genetics. Available from: [Link]

  • Thuy, T. T. T., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy, 7(7), 3843-3851. Available from: [Link]

  • ResearchGate. What the concentration of DMSO you use in cell culture assays?. ResearchGate. Available from: [Link]

  • Marin Biologic Laboratories. Design and Validate a GMP Cell Based Assay. Marin Biologic Laboratories. Available from: [Link]

  • Bon, G. S. D., et al. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. PMC. Available from: [Link]

  • Zhang, X., et al. (2018). Cell-Based Assay Design for High-Content Screening of Drug Candidates. PMC. Available from: [Link]

  • SPT Labtech. The Complete Guide to Cell-Based Assays. SPT Labtech. Available from: [Link]

  • LMU. Cell-based Assays and Good Practice in Assay Development. LMU. Available from: [Link]

  • ResearchGate. How to dissolve small inhibitor molecules for binding assay?. ResearchGate. Available from: [Link]

  • Harvard University. Cell-based assays. DRSC/TRiP Functional Genomics Resources. Available from: [Link]

  • Scientist Solutions. DMSO in cell based assays. Scientist Solutions. Available from: [Link]

  • Matson, S. L., et al. (2009). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. Journal of the Association for Laboratory Automation, 14(4), 261-272. Available from: [Link]

  • Emulate Bio. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Emulate Bio. Available from: [Link]

  • LifeTein. How to dissolve peptides in DMSO?. LifeTein. Available from: [Link]

  • NextSDS. 4-(1-propyl-1H-pyrazol-5-yl)pyridine — Chemical Substance Information. NextSDS. Available from: [Link]

  • Mitu, F. A., et al. (2022). Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints. Semantic Scholar. Available from: [Link]

  • Baluja, S., & Karia, F. (2016). ACOUSTICAL STUDIES OF SOME PYRAZOLE DERIVATIVES IN DMF AND DMSO SOLUTIONS AT 298.15 K. International Journal of Advanced Research and Review. Available from: [Link] ACOUSTICAL%20STUDIES%20OF%20SOME%20PYRAZOLE%20DERIVATIVES%20IN%20DMF%20AND%20DMSO%20SOLUTIONS%20AT%20298.15%20K.pdf

  • PubChemLite. 1-propyl-1h-pyrazol-5-amine (C6H11N3). PubChemLite. Available from: [Link]

  • NextSDS. 1H-Pyrazole-1-propanol,5-amino-(9CI) — Chemical Substance Information. NextSDS. Available from: [Link]

  • Zhang, H., et al. (2024). Discovery of N-Phenyl-5-propyl-1H-pyrazole-3-carboxamide, with Selective Inhibition and Degradation of HDAC6 for the Treatment of Acute Liver Injury. ACS Publications. Available from: [Link]

  • Kumar, A., et al. (2013). Current status of pyrazole and its biological activities. PMC. Available from: [Link]

  • El-Sayed, N. N. E., et al. (2024). New 1,3-diphenyl-1H-pyrazol-5-ols as anti-methicillin resistant Staphylococcus aureus agents: Synthesis, antimicrobial evaluation and in silico studies. PMC. Available from: [Link]

  • Chaudhari, D., et al. (2025). Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. RSC Publishing. Available from: [Link]

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Method

Application Notes and Protocols for Catalytic Cross-Coupling Reactions Involving 1-Propyl-1H-pyrazol-5-ol

Introduction: The Strategic Value of the Pyrazole Scaffold The pyrazole nucleus is a privileged scaffold in medicinal chemistry and drug development, forming the core of numerous approved therapeutics.[1][2] Its unique e...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of the Pyrazole Scaffold

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and drug development, forming the core of numerous approved therapeutics.[1][2] Its unique electronic properties and ability to participate in various biological interactions make it a cornerstone for the design of novel agents targeting a wide range of diseases.[3][4] Catalytic cross-coupling reactions have emerged as the most powerful and versatile tools for the functionalization of such heterocyclic systems, allowing for the rapid and efficient construction of diverse molecular libraries with tailored pharmacological profiles.[5][6]

This guide provides an in-depth technical overview and detailed protocols for the strategic functionalization of 1-propyl-1H-pyrazol-5-ol via modern palladium-catalyzed cross-coupling reactions. As researchers and drug development professionals know, direct coupling of the C5-hydroxyl group is not feasible. The inherent tautomerism of the pyrazol-5-ol system, existing as an equilibrium between OH, NH, and CH forms, complicates direct functionalization and often leads to undesired side reactions.[7][8]

Our core strategy, therefore, revolves around a critical activation step: the conversion of the C5-hydroxyl group into a highly effective sulfonate leaving group, such as a trifluoromethanesulfonate (triflate, OTf). This process "traps" the desired enol tautomer and provides a robust electrophilic partner for a suite of powerful C-C and C-N bond-forming reactions.[9][10] We will detail field-proven protocols for the synthesis of the key pyrazolyl triflate intermediate, followed by its application in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions.

Experimental Workflow Overview

The overall strategy is a two-step process. First, the commercially available or synthetically accessible 1-propyl-1H-pyrazol-5-ol is converted to its triflate derivative. This stable, activated intermediate is then used as the common substrate for various palladium-catalyzed cross-coupling reactions to introduce aryl, heteroaryl, amino, or alkynyl moieties at the C5 position.

G cluster_0 Activation Step cluster_1 Cross-Coupling Diversification cluster_2 Functionalized Products Pyrazolol 1-Propyl-1H-pyrazol-5-ol Triflate 1-Propyl-1H-pyrazol-5-yl Trifluoromethanesulfonate Pyrazolol->Triflate Triflic Anhydride, Pyridine, DCM Suzuki C(sp²) Coupling: Suzuki-Miyaura Triflate->Suzuki [Pd], Ligand, Base R-B(OH)₂ Buchwald C-N Coupling: Buchwald-Hartwig Triflate->Buchwald [Pd], Ligand, Base R₂NH Sonogashira C(sp) Coupling: Sonogashira Triflate->Sonogashira [Pd], CuI, Base R-C≡CH ArylPyrazole 5-Aryl/Heteroaryl Pyrazoles Suzuki->ArylPyrazole AminoPyrazole 5-Amino Pyrazoles Buchwald->AminoPyrazole AlkynylPyrazole 5-Alkynyl Pyrazoles Sonogashira->AlkynylPyrazole

Figure 1: General workflow for the functionalization of 1-propyl-1H-pyrazol-5-ol.

Part 1: Synthesis of the Key Intermediate: 1-Propyl-1H-pyrazol-5-yl Trifluoromethanesulfonate

Scientific Rationale: The conversion of the pyrazolol to a pyrazolyl triflate is the cornerstone of this entire methodology. The triflate group is an excellent leaving group for palladium-catalyzed cross-coupling reactions due to its high reactivity in the oxidative addition step of the catalytic cycle.[3] This O-functionalization strategy effectively circumvents the issues posed by the natural tautomerism of the pyrazol-5-ol starting material.

Protocol 1: O-Triflation of 1-Propyl-1H-pyrazol-5-ol

This protocol is adapted from established procedures for the triflation of pyrazolones.[9]

Materials:

  • 1-Propyl-1H-pyrazol-5-ol

  • Trifluoromethanesulfonic anhydride (Tf₂O)

  • Pyridine (dried over KOH)

  • Dichloromethane (DCM, anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 1-propyl-1H-pyrazol-5-ol (1.0 eq).

  • Dissolution: Dissolve the starting material in anhydrous dichloromethane (approx. 0.2 M concentration).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Base Addition: Add dry pyridine (1.5 eq) to the solution dropwise while maintaining the temperature at 0 °C.

  • Triflic Anhydride Addition: Add trifluoromethanesulfonic anhydride (1.2 eq) dropwise to the stirred solution over 10-15 minutes. Ensure the temperature does not rise above 5 °C. A cloudy precipitate may form.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup:

    • Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

    • Combine the organic layers and wash with brine.

    • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 1-propyl-1H-pyrazol-5-yl trifluoromethanesulfonate as a stable oil or solid.

Part 2: C-C Bond Formation via Suzuki-Miyaura Cross-Coupling

Scientific Rationale: The Suzuki-Miyaura reaction is one of the most robust and widely used methods for forming C(sp²)-C(sp²) bonds. Its tolerance of a wide range of functional groups and the commercial availability of a vast library of boronic acids make it ideal for late-stage diversification. For pyrazolyl triflates, the choice of phosphine ligand is critical and can even be used to control regioselectivity if other reactive sites are present. For selective coupling at the C5-OTf position, triphenylphosphine (PPh₃) is an effective and economical choice.[9]

G cluster_0 Suzuki-Miyaura Catalytic Cycle Pd(0)L₂ Pd(0)L₂ Oxidative\nAddition\nComplex L₂Pd(II)(Ar)(OTf) Pd(0)L₂->Oxidative\nAddition\nComplex Ar-OTf Transmetalation\nComplex L₂Pd(II)(Ar)(Ar') Oxidative\nAddition\nComplex->Transmetalation\nComplex [Ar'-B(OR)₃]⁻ Transmetalation\nComplex->Pd(0)L₂ Reductive Elimination Ar-Ar'

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

Protocol 2: Suzuki-Miyaura Coupling of 1-Propyl-1H-pyrazol-5-yl Triflate

This protocol is based on the selective C5-arylation of pyrazolyl triflates.[9]

Materials:

  • 1-Propyl-1H-pyrazol-5-yl trifluoromethanesulfonate (1.0 eq)

  • Aryl- or heteroarylboronic acid (1.5 eq)

  • Palladium(II) acetate [Pd(OAc)₂] (0.05 eq)

  • Triphenylphosphine (PPh₃) (0.20 eq)

  • Potassium carbonate (K₂CO₃) (3.0 eq)

  • 1,4-Dioxane and Water (4:1 v/v, degassed)

  • Standard Schlenk line or glovebox equipment

Step-by-Step Procedure:

  • Reaction Setup: To a Schlenk tube or oven-dried flask, add 1-propyl-1H-pyrazol-5-yl triflate, the boronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

  • Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

  • Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Heating and Monitoring: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS. Typical reaction times are 4-12 hours.

  • Workup:

    • Cool the reaction to room temperature and dilute with ethyl acetate.

    • Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

    • Transfer the filtrate to a separatory funnel, wash with water and then with brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired 5-aryl-1-propyl-1H-pyrazole.

Data Table: Suzuki-Miyaura Coupling Examples
EntryBoronic Acid PartnerProductTypical Yield (%)
1Phenylboronic acid5-Phenyl-1-propyl-1H-pyrazole85-95%
24-Methoxyphenylboronic acid5-(4-Methoxyphenyl)-1-propyl-1H-pyrazole80-90%
33-Pyridinylboronic acid1-Propyl-5-(pyridin-3-yl)-1H-pyrazole70-85%
42-Thienylboronic acid1-Propyl-5-(thiophen-2-yl)-1H-pyrazole75-90%
(Yields are representative based on literature for similar pyrazolyl triflate couplings and may vary based on specific substrate and conditions.)[9]

Part 3: C-N Bond Formation via Buchwald-Hartwig Amination

Scientific Rationale: The Buchwald-Hartwig amination is the premier method for constructing C-N bonds between aryl electrophiles and a vast range of amines.[11][12] The reaction's success hinges on the use of bulky, electron-rich phosphine ligands which facilitate the key steps of oxidative addition and reductive elimination.[13] Modern palladium precatalysts, such as the G3 and G4 palladacycles developed by the Buchwald group, offer superior activity, stability, and ease of use, making them ideal for challenging substrates like heteroaryl triflates.

G cluster_0 Buchwald-Hartwig Catalytic Cycle Pd(0)L Pd(0)L Oxidative\nAddition\nComplex LPd(II)(Ar)(OTf) Pd(0)L->Oxidative\nAddition\nComplex Ar-OTf Amine\nCoordination [LPd(II)(Ar)(R₂NH)]⁺OTf⁻ Oxidative\nAddition\nComplex->Amine\nCoordination R₂NH Amido\nComplex LPd(II)(Ar)(NR₂) Amine\nCoordination->Amido\nComplex -HOTf, Base Amido\nComplex->Pd(0)L Reductive Elimination Ar-NR₂

Figure 3: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Protocol 3: Buchwald-Hartwig Amination of 1-Propyl-1H-pyrazol-5-yl Triflate

This is a representative protocol using a modern catalyst system. Optimization of base, solvent, and temperature may be required for specific amines.

Materials:

  • 1-Propyl-1H-pyrazol-5-yl trifluoromethanesulfonate (1.0 eq)

  • Amine (primary or secondary) (1.2-1.5 eq)

  • XPhos Pd G3 (a Buchwald precatalyst) (0.02 eq)

  • Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) (1.5-2.0 eq)

  • Toluene or 1,4-Dioxane (anhydrous, degassed)

  • Glovebox or Schlenk line equipment

Step-by-Step Procedure:

  • Reaction Setup (in a glovebox): To a vial or Schlenk tube, add the XPhos Pd G3 precatalyst, the base (NaOtBu is common, but LHMDS can be better for delicate substrates), and the 1-propyl-1H-pyrazol-5-yl triflate.

  • Reagent Addition: Add the anhydrous, degassed solvent, followed by the amine coupling partner.

  • Sealing and Heating: Seal the vessel tightly and remove it from the glovebox. Place it in a preheated oil bath or heating block set to 80-110 °C.

  • Reaction Monitoring: Stir the reaction vigorously. Monitor progress by LC-MS. Reactions are typically complete within 2-24 hours.

  • Workup:

    • Cool the reaction to room temperature. Dilute with ethyl acetate or methyl tert-butyl ether (MTBE).

    • Carefully quench with water.

    • Filter the mixture through a pad of Celite®, washing thoroughly with the organic solvent.

    • Transfer the filtrate to a separatory funnel, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purification: Purify the crude material by flash column chromatography (silica gel or alumina, depending on the product's nature) to isolate the 5-amino-1-propyl-1H-pyrazole derivative.

Data Table: Buchwald-Hartwig Coupling Partners
EntryAmine PartnerProduct ClassRecommended Base
1Morpholine5-(Morpholin-4-yl)-pyrazoleNaOtBu
2Aniline5-(Phenylamino)-pyrazoleLHMDS or K₃PO₄
3Benzylamine5-(Benzylamino)-pyrazoleNaOtBu
4Pyrrolidine5-(Pyrrolidin-1-yl)-pyrazoleNaOtBu
(Conditions are starting points and may require optimization for optimal yield.)

Part 4: C-C Bond Formation via Sonogashira Coupling

Scientific Rationale: The Sonogashira coupling provides a powerful route to C(sp²)-C(sp) bonds, installing an alkynyl moiety onto the pyrazole core.[14][15] These products are exceptionally versatile synthetic intermediates, amenable to further transformations like click chemistry, partial or full reduction, or hydration. The reaction typically employs a dual catalytic system of palladium and a copper(I) salt, which facilitates the key transmetalation step with the alkyne.[16]

G cluster_0 Sonogashira Catalytic Cycle (Simplified) cluster_1 Copper Co-catalysis Pd(0)L₂ Pd(0)L₂ Oxidative\nAddition L₂Pd(II)(Ar)(OTf) Pd(0)L₂->Oxidative\nAddition Ar-OTf Transmetalation L₂Pd(II)(Ar)(C≡CR') Oxidative\nAddition->Transmetalation Cu-C≡CR' Transmetalation->Pd(0)L₂ Reductive Elimination Ar-C≡CR' Alkyne R'-C≡CH CopperAcetylide Cu-C≡CR' Alkyne->CopperAcetylide CuI, Base

Figure 4: Simplified catalytic cycle for the Sonogashira cross-coupling.

Protocol 4: Sonogashira Coupling of 1-Propyl-1H-pyrazol-5-yl Triflate

This protocol uses standard Sonogashira conditions that are effective for aryl triflates.

Materials:

  • 1-Propyl-1H-pyrazol-5-yl trifluoromethanesulfonate (1.0 eq)

  • Terminal alkyne (1.5 eq)

  • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 eq)

  • Copper(I) iodide (CuI) (0.06 eq)

  • Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH) (anhydrous, degassed, used as solvent and base)

  • Tetrahydrofuran (THF, anhydrous, degassed, optional co-solvent)

  • Glovebox or Schlenk line equipment

Step-by-Step Procedure:

  • Reaction Setup: To a Schlenk tube, add the 1-propyl-1H-pyrazol-5-yl triflate, PdCl₂(PPh₃)₂, and CuI.

  • Inert Atmosphere: Evacuate and backfill the vessel with an inert gas three times.

  • Solvent and Reagent Addition: Add anhydrous, degassed amine (Et₃N or i-Pr₂NH). If the substrate has poor solubility, a co-solvent like THF can be used. Add the terminal alkyne via syringe.

  • Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) if the reaction is sluggish. The formation of a salt precipitate (triethylammonium triflate) is expected.

  • Monitoring: Monitor the reaction by TLC or LC-MS until the starting triflate is consumed (typically 1-6 hours).

  • Workup:

    • Concentrate the reaction mixture under reduced pressure to remove the amine solvent.

    • Redissolve the residue in ethyl acetate.

    • Wash with water, then with a dilute aqueous solution of ammonium chloride (to remove copper salts), and finally with brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the 5-alkynyl-1-propyl-1H-pyrazole.

Data Table: Sonogashira Coupling Partners
EntryAlkyne PartnerProduct
1Phenylacetylene1-Propyl-5-(phenylethynyl)-1H-pyrazole
2Ethynyltrimethylsilane1-Propyl-5-((trimethylsilyl)ethynyl)-1H-pyrazole
31-Hexyne5-(Hex-1-yn-1-yl)-1-propyl-1H-pyrazole
43-Hydroxy-3-methyl-1-butyne4-(1-Propyl-1H-pyrazol-5-yl)-2-methylbut-3-yn-2-ol
(These represent common alkyne coupling partners; yields are typically good to excellent for aryl triflates.)

References

Sources

Application

1-propyl-1H-pyrazol-5-ol functionalization and substitution techniques

Application Note: Advanced Functionalization and Substitution Techniques for 1-Propyl-1H-pyrazol-5-ol Executive Summary 1-Propyl-1H-pyrazol-5-ol is a highly versatile heterocyclic building block widely utilized in drug d...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Functionalization and Substitution Techniques for 1-Propyl-1H-pyrazol-5-ol

Executive Summary

1-Propyl-1H-pyrazol-5-ol is a highly versatile heterocyclic building block widely utilized in drug discovery and agrochemical development. The N1-propyl substitution provides enhanced lipophilicity compared to N-unsubstituted or N-methyl counterparts, making it an ideal scaffold for CNS-penetrant therapeutics, such as Edaravone analogs and antioxidant agents[1]. Furthermore, because the N1 position is blocked by the propyl group, the reactivity profile is streamlined, directing electrophilic and nucleophilic substitutions predominantly toward the C4 and O5 positions[2]. This application note details the mechanistic rationale, tautomeric control, and self-validating protocols for the regioselective functionalization of this critical scaffold.

Mechanistic Rationale: Tautomerism and Solvent-Driven Reactivity

The reactivity of 1-propyl-1H-pyrazol-5-ol is fundamentally governed by its tautomeric equilibrium. The molecule exists in three primary states: the CH form (pyrazolin-5-one), the OH form (5-hydroxypyrazole), and the NH form[3].

Causality in Experimental Design: The choice of solvent directly dictates the dominant tautomer and, consequently, the site of reactivity. In the gas phase or non-polar solvents, a mixture of forms exists. However, in polar aprotic solvents like DMSO, the equilibrium shifts almost exclusively to the OH (phenol) form[4]. This shift is critical: it maximizes the electron density of the pyrrole-like core, creating a highly nucleophilic C4 site primed for electrophilic attack (e.g., halogenation, sulfenylation, or amination)[4]. Conversely, the use of strong, hard bases can deprotonate the hydroxyl group, shifting reactivity toward O5-alkylation.

Tautomerism CH CH Form (Pyrazolin-5-one) Favored in Non-Polar Media C4-H NMR: ~3.4 ppm OH OH Form (5-Hydroxypyrazole) Favored in DMSO C4-H NMR: ~5.5 ppm CH->OH Tautomeric Shift NH NH Form Favored in Protic Media CH->NH OH->NH Tautomeric Shift C4 C4 Functionalization (Electrophilic Attack) OH->C4 High C4 Electron Density O5 O5 Functionalization (Nucleophilic Attack) OH->O5 Base-Mediated (Hard Electrophiles)

Caption: Tautomeric equilibrium of 1-propyl-1H-pyrazol-5-ol and its divergent reactivity pathways.

Quantitative Data: Reaction Optimization for C4-Sulfenylation

To demonstrate the impact of solvent and catalyst on C4-functionalization, the following table summarizes the optimization of aerobic oxidative sulfenylation using metal-free conditions. The data illustrates how driving the equilibrium to the OH tautomer drastically improves yields[5].

EntrySolventCatalyst / AdditiveTemp (°C)Dominant TautomerYield of C4-Product (%)
1TolueneI2 (10 mol%)80CH / Mixed< 20%
2EtOHI2 (10 mol%)80NH / Mixed35%
3DMSONone100OH (Phenol)Trace
4DMSOI2 (1.0 equiv)100OH (Phenol)75%
5DMSOFlavin-Iodine (Cat.)25OH (Phenol)93%

Data synthesized from established metal-free sulfenylation methodologies[5],[4].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. In-process checks (IPCs) are embedded to ensure the chemist can verify the reaction trajectory before proceeding to isolation.

Protocol A: Regioselective C4-Bromination (Preparation for Cross-Coupling)

Halogenation at the C4 position delivers an orthogonal scaffold that can be subsequently utilized in Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations)[5].

Reagents:

  • 1-Propyl-1H-pyrazol-5-ol (1.0 equiv, 10 mmol)

  • N-Bromosuccinimide (NBS) (1.05 equiv, 10.5 mmol)

  • Anhydrous DMF (20 mL)

Step-by-Step Methodology:

  • Dissolution & Activation: Dissolve 1-propyl-1H-pyrazol-5-ol in anhydrous DMF under an inert argon atmosphere. Causality: DMF promotes the reactive OH tautomer, priming the C4 carbon for electrophilic attack.

  • Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Add NBS portion-wise over 15 minutes to control the exothermic bromination and prevent over-oxidation.

  • In-Process Validation (TLC): After 2 hours at room temperature, monitor via TLC (Hexanes:EtOAc 7:3). Validation Check: The product spot will appear less polar (higher Rf) than the starting material due to the loss of the polar C4-H bond.

  • Quench & Workup: Quench the reaction with saturated aqueous Na2S2O3 (10 mL) to neutralize residual active bromine species. Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with brine (5 x 20 mL) to remove DMF.

  • Final Validation (NMR): Dry over Na2SO4, concentrate, and analyze via 1H NMR. Validation Check: The definitive proof of success is the complete disappearance of the characteristic C4-H singlet (typically around δ 5.3–5.8 ppm).

Protocol B: Metal-Free Aerobic Oxidative C4-Sulfenylation

This method utilizes iodine in DMSO to achieve direct C-S bond formation at the C4 position without the need for transition metals[5],[4].

Reagents:

  • 1-Propyl-1H-pyrazol-5-ol (1.0 equiv, 5 mmol)

  • Aryl thiol (Ar-SH) (1.2 equiv, 6 mmol)

  • Iodine (I2) (10 mol%, 0.5 mmol)

  • DMSO (10 mL)

Step-by-Step Methodology:

  • Reaction Assembly: Combine the pyrazol-5-ol, aryl thiol, and I2 in DMSO in a reaction vial open to the air. Causality: DMSO not only acts as the solvent favoring the OH tautomer[4] but also synergizes with I2 to facilitate the aerobic oxidation of the thiol to the active electrophilic disulfide/sulfenyl iodide species[5].

  • Heating: Stir the mixture at 80 °C for 6–8 hours.

  • In-Process Validation (Colorimetry & TLC): The reaction initially appears dark brown (due to I2). As the catalytic cycle progresses and the electrophile is consumed, the color lightens. TLC (DCM:MeOH 95:5) should show the complete consumption of the thiol (UV active, distinct odor).

  • Isolation: Pour the mixture into ice water (50 mL) to precipitate the highly lipophilic C4-sulfenylated product. Filter the precipitate and wash with cold water.

  • Final Validation (HRMS & NMR): Confirm the exact mass corresponding to [M+H]+. The 13C NMR will show a significant downfield shift for the C4 carbon (moving from ~85-90 ppm to >100 ppm) due to the attachment of the sulfur atom[5].

ProtocolWorkflow S1 1. Substrate Prep 1-Propyl-1H-pyrazol-5-ol in DMSO/DMF S2 2. Electrophile Addition NBS or Ar-SH/I2 (Controlled Temp) S1->S2 S3 3. In-Process Check TLC & Color Change (Disappearance of SM) S2->S3 S4 4. Quench & Extract Na2S2O3 (for Br2/I2) EtOAc Extraction S3->S4 S5 5. Validation 1H NMR (Loss of C4-H) HRMS Confirmation S4->S5

Caption: Standardized workflow for the regioselective C4-functionalization of 1-propyl-1H-pyrazol-5-ol.

Protocol C: O-Alkylation vs. N-Alkylation (C5 Functionalization)

While N-substituted pyrazoles are commonly used for functionalization at the C5 position via lithiation[2], direct O-alkylation of the 5-hydroxyl group requires careful base selection to avoid competing C4-alkylation.

  • To favor O-alkylation: Use a strong, hard base (e.g., NaH) in a polar aprotic solvent (THF or DMF) to generate the hard oxygen nucleophile, followed by the addition of a hard electrophile (e.g., alkyl halides like methyl iodide or benzyl bromide).

  • Validation Check: 1H NMR will show the appearance of the new alkyl group protons, while the C4-H proton remains intact (~5.5 ppm), proving substitution occurred at the oxygen rather than the carbon.

Conclusion

The functionalization of 1-propyl-1H-pyrazol-5-ol requires a deep understanding of its tautomeric landscape. By strategically utilizing polar aprotic solvents like DMSO to lock the molecule in its highly nucleophilic 5-hydroxypyrazole form, researchers can achieve high-yielding, regioselective C4-substitutions. These validated, step-by-step methodologies provide a robust foundation for synthesizing complex, biologically active pyrazole libraries.

References

  • Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules, 2022. URL:[Link]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. International Journal of Molecular Sciences, 2023. URL:[Link]

  • Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ChemInform, 2012. URL:[Link]

  • Aerobic Oxidative Sulfenylation of Pyrazolones and Pyrazoles Catalyzed by Metal-Free Flavin–Iodine Catalysis. The Journal of Organic Chemistry, 2019. URL:[Link]

  • Transforming an azaarene into the spine of fused bicyclics via cycloaddition-induced scaffold hopping of 5-Hydroxypyrazoles. Nature Communications, 2024. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Solvent Extraction for 1-propyl-1H-pyrazol-5-ol

Welcome to the technical support center for the optimization of solvent extraction protocols for 1-propyl-1H-pyrazol-5-ol. This guide is designed for researchers, scientists, and drug development professionals.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the optimization of solvent extraction protocols for 1-propyl-1H-pyrazol-5-ol. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-based answers to common questions and troubleshooting scenarios encountered during the liquid-liquid extraction (LLE) of this valuable heterocyclic compound.

Frequently Asked Questions (FAQs)

Q1: What is 1-propyl-1H-pyrazol-5-ol, and what are its key properties for solvent extraction?

1-propyl-1H-pyrazol-5-ol is a member of the pyrazolone family, a class of compounds significant as core structural elements in many drug molecules, dyes, and agrochemicals.[1] Its extraction behavior is governed by its tautomeric nature and its ability to be protonated or deprotonated.

Pyrazolones like this exist in multiple tautomeric forms (OH, CH, and NH forms), and the equilibrium between them is influenced by the solvent.[1][2] For the purpose of extraction, the most critical properties are its acidity (pKa) and its partition coefficient (LogP/LogD).

  • pKa (Acid Dissociation Constant): The pKa value indicates the pH at which the compound is 50% ionized. As an acidic compound (due to the -OH group), 1-propyl-1H-pyrazol-5-ol will be in its neutral, more organo-soluble form at a pH significantly below its pKa. Conversely, at a pH above its pKa, it will be in its ionized (deprotonated) form, which is more water-soluble.

  • LogP (Partition Coefficient): This value represents the ratio of the concentration of the neutral compound in an organic solvent (typically octanol) to its concentration in water. A positive LogP value suggests a preference for the organic phase.

  • LogD (Distribution Coefficient): This is the effective partition coefficient at a specific pH. It accounts for both the neutral and ionized forms of the molecule. For acidic compounds, LogD decreases as the pH increases above the pKa.

Understanding these parameters is the first step in designing an efficient LLE protocol.

Q2: How does pH critically influence the extraction of 1-propyl-1H-pyrazol-5-ol?

The pH of the aqueous phase is arguably the most powerful variable in the extraction of ionizable compounds like 1-propyl-1H-pyrazol-5-ol.[3] By controlling the pH, you control the ionization state of the molecule, which directly dictates its solubility in the aqueous versus the organic phase.

  • Acidic Conditions (pH < pKa): The compound will be predominantly in its neutral (protonated) form. This form is less polar and will preferentially partition into the organic solvent. To ensure maximum extraction into the organic phase, the pH of the aqueous sample should be adjusted to at least two units below the analyte's pKa.

  • Basic Conditions (pH > pKa): The compound will be predominantly in its ionized (deprotonated) salt form. This form is highly polar and will have much greater solubility in the aqueous phase, effectively preventing it from being extracted into the organic solvent.

This pH-dependent behavior is the foundation for selective extraction and purification. For instance, acidic impurities can be removed from the organic phase by washing with a basic aqueous solution, which will ionize the acidic impurities and pull them into the aqueous layer, while your target compound (if it has a different pKa) remains in the organic phase. This technique is known as back-extraction and can significantly improve the selectivity of your process.[4]

Q3: What are the best starting solvents for this extraction?

The choice of solvent is critical and depends on the compound's polarity.[3] The ideal solvent should have high solubility for 1-propyl-1H-pyrazol-5-ol in its neutral form, be immiscible with water, have a different density from water for easy phase separation, and be easily removable after extraction.

Based on the general structure of pyrazolones, a range of solvents can be considered. A good starting point is to screen solvents of varying polarities.

Solvent Class General Characteristics
Ethyl Acetate EsterMedium polarity. Good for a wide range of compounds. Often provides high recovery.
Dichloromethane (DCM) ChlorinatedHigher density than water. Can be aggressive but is a very effective solvent. Prone to emulsion formation.[5]
Methyl tert-Butyl Ether (MTBE) EtherLower polarity than ethyl acetate. Good for less polar compounds and less prone to emulsion.
Toluene AromaticNon-polar. Good for extracting non-polar compounds and can be useful for breaking emulsions when mixed with other solvents.
Butanol AlcoholMore polar. Some miscibility with water, which can be a drawback but is sometimes useful for more polar analytes.

It is often beneficial to use mixed solvent systems to fine-tune selectivity and recovery.[4] A screening experiment using a small set of these solvents is highly recommended during method development.[6]

Troubleshooting Guide

Q4: I'm getting a very low extraction yield. What are the likely causes and how can I fix it?

Low yield is a common problem with several potential root causes. The following workflow can help diagnose the issue.

Caption: Troubleshooting workflow for low extraction yield.

  • Probable Cause 1: Incorrect pH. The most common error is having a pH at or above the pKa of 1-propyl-1H-pyrazol-5-ol, causing it to remain in the aqueous phase as a salt.

    • Solution: Verify the pH of your aqueous sample before extraction. Adjust it to be at least 2 pH units below the compound's pKa to ensure it is in the neutral, extractable form.

  • Probable Cause 2: Suboptimal Solvent. The chosen solvent may not have a high enough partition coefficient for your compound.

    • Solution: Perform a quick solvent screening experiment with alternatives like ethyl acetate, MTBE, or a mixture. The goal is to find a solvent that maximizes the recovery of your target analyte.[4]

  • Probable Cause 3: Insufficient Phase Contact. The extraction is an equilibrium process. If the two phases are not mixed sufficiently, the analyte will not have enough time to partition into the organic layer.

    • Solution: Increase the mixing time or vigor. However, be aware that overly aggressive shaking can lead to emulsions.[7] Gentle, prolonged swirling is often better than violent shaking.[7]

  • Probable Cause 4: Insufficient Solvent Volume. A single extraction may not be enough to recover all the material.

    • Solution: Increase the organic-to-aqueous phase ratio; a 7:1 ratio is often cited as a good generic optimum.[4] It is almost always more efficient to perform multiple extractions with smaller volumes of solvent (e.g., 3 x 50 mL) than a single extraction with a large volume (1 x 150 mL).

  • Probable Cause 5: Salting-Out Effect Needed. If your compound has some residual water solubility even in its neutral form, recovery may be low.

    • Solution: Add a neutral salt, like sodium chloride (brine) or sodium sulfate, to the aqueous phase to saturation. This increases the ionic strength of the aqueous layer, decreases the solubility of your organic compound, and drives it into the organic phase.[7]

Q5: I have an emulsion layer between my phases that won't separate. What should I do?

Emulsions are a common and frustrating problem in LLE, often caused by the presence of surfactant-like compounds or by overly vigorous mixing.[7][8] Breaking an emulsion is more difficult than preventing one, but several techniques can be employed.[7]

Emulsion_Breaking cluster_solutions Emulsion Breaking Techniques Emulsion Emulsion Formed Wait 1. Wait (Let it stand) Emulsion->Wait Stir 2. Gentle Agitation (Swirl/stir with glass rod) Salt 3. Add Brine (NaCl) (Salting Out) Centrifuge 4. Centrifugation (Physical Force) Filter 5. Filtration (Use phase separation paper) Solvent 6. Add a different solvent (e.g., Toluene)

Caption: Hierarchy of common emulsion breaking techniques.

  • Be Patient: The simplest method is to let the separatory funnel stand for 10-20 minutes. Gravity alone can sometimes break the emulsion.[9][10]

  • Gentle Agitation: Gently swirl the funnel or stir the emulsion layer slowly with a glass rod. This can help the droplets coalesce.[5]

  • Add Brine: Add a saturated solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous phase, which can force the separation.[5][7][9]

  • Centrifugation: If the volume is manageable, transferring the mixture to centrifuge tubes and spinning them can provide the physical force needed to break the emulsion.[3][7]

  • Filtration: Use phase separation filter paper, which is hydrophobic and allows the organic layer to pass through while retaining the aqueous layer.[7]

  • Change the Solvent: Adding a small amount of a different, less polar solvent like toluene can sometimes alter the properties of the organic phase enough to break the emulsion.[7]

To prevent emulsions in the future, use gentle, repeated inversions of the separatory funnel instead of vigorous shaking.

Q6: My final product is impure. How can I improve the selectivity of the extraction?
  • Probable Cause 1: pH is not selective. The chosen pH may be extracting your compound of interest along with acidic or basic impurities.

    • Solution: Implement Back-Extraction. After your initial extraction into the organic phase, perform a liquid-liquid wash with an aqueous solution at a different pH.

      • To remove acidic impurities: Wash the organic layer with a basic aqueous solution (e.g., dilute NaHCO₃ or Na₂CO₃). This will ionize the acidic impurities, pulling them into the aqueous phase while leaving your neutral target compound in the organic layer.

      • To remove basic impurities: Wash the organic layer with an acidic aqueous solution (e.g., dilute HCl). This will protonate the basic impurities, making them water-soluble. This technique of re-extracting the analyte into a fresh aqueous phase is a powerful purification step.[4]

  • Probable Cause 2: Solvent is not selective. The solvent might be too "good" and is co-extracting impurities with similar polarities.

    • Solution: Change or Mix Solvents. Experiment with a more selective solvent. For example, if you are using ethyl acetate, try a less polar solvent like MTBE or a toluene/MTBE mixture. Fine-tuning the polarity of the organic phase can leave more polar impurities behind in the aqueous layer.[4]

Experimental Protocol: Determining Optimal Extraction pH

This protocol describes a small-scale experiment to determine the distribution coefficient (LogD) of 1-propyl-1H-pyrazol-5-ol at various pH values.

Objective: To identify the pH range that provides the maximum partitioning of the target compound into the chosen organic solvent.

Materials:

  • Stock solution of 1-propyl-1H-pyrazol-5-ol of known concentration (e.g., 1 mg/mL in methanol).

  • Aqueous buffers (e.g., pH 2, 4, 6, 8, 10).

  • Chosen organic solvent (e.g., Ethyl Acetate).

  • Vials (e.g., 2 mL HPLC vials).

  • Vortex mixer.

  • Analytical instrument for quantification (e.g., HPLC-UV).

Methodology:

  • Preparation: In separate vials, add 1.0 mL of each aqueous buffer.

  • Spiking: Add a small, known volume of the stock solution to each vial (e.g., 10 µL). This ensures the starting total mass of the analyte is the same in every vial.

  • Extraction: Add 1.0 mL of the organic solvent to each vial.

  • Equilibration: Cap the vials and vortex vigorously for 2 minutes to ensure thorough mixing and allow the system to reach equilibrium.

  • Phase Separation: Centrifuge the vials for 5 minutes at a moderate speed to ensure complete separation of the aqueous and organic layers.

  • Sampling: Carefully remove an aliquot from the aqueous layer of each vial for analysis.

  • Analysis: Quantify the concentration of the analyte remaining in the aqueous phase ([Analyte]aq) using a pre-calibrated HPLC method.

  • Calculation:

    • Calculate the mass of analyte in the aqueous phase.

    • Determine the mass of analyte in the organic phase by subtraction from the initial total mass.

    • Calculate the concentration in the organic phase ([Analyte]org).

    • Calculate the Distribution Coefficient (D) for each pH: D = [Analyte]org / [Analyte]aq

    • Calculate LogD: LogD = log10(D)

Data Interpretation: Plot LogD versus pH. The optimal pH for extraction into the organic phase will be the range where the LogD value is highest. This data-driven approach is far more reliable than estimation.[6]

References

  • Tips for Troubleshooting Liquid–Liquid Extractions. (n.d.).
  • Element Lab Solutions. (n.d.).
  • Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. (2021, April 07).
  • Holzer, W., et al. (2011). reactions and tautomeric behavior of 1-(2-pyridinyl)- 1h-pyrazol-5-ols. HETEROCYCLES, 83(7), 1547.
  • Emulsion Breaking Techniques for Oil in Water Solvent Extractions. (2018, May 17). AZoM.
  • Spectro Scientific. (n.d.).
  • Sinn, K., et al. (2017). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega, 2(11), 7862–7871.
  • Common Problems In Solvent Extraction Systems. (2024, September 18).
  • Tips for Troubleshooting Liquid–Liquid Extraction. (2025, May 14). K-Jhil.
  • University of York. (n.d.). Problems with extractions.
  • Katritzky, A. R., et al. (2010). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. Molecules, 15(1), 269-281.
  • ResearchGate. (n.d.).

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Reference Data & Comparative Studies

Validation

1-propyl-1H-pyrazol-5-ol vs 1-ethyl-1H-pyrazol-5-ol chemical reactivity

An in-depth technical analysis of 1-alkyl-1H-pyrazol-5-ols reveals their critical role as versatile building blocks in both agrochemical design and pharmaceutical development. Specifically, the subtle structural shift fr...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis of 1-alkyl-1H-pyrazol-5-ols reveals their critical role as versatile building blocks in both agrochemical design and pharmaceutical development. Specifically, the subtle structural shift from an ethyl to a propyl group at the N1 position significantly alters the molecule's lipophilicity, steric profile, and subsequent reactivity kinetics.

This guide objectively compares the chemical reactivity, synthetic utility, and performance of 1-ethyl-1H-pyrazol-5-ol and 1-propyl-1H-pyrazol-5-ol , providing actionable methodologies for researchers and drug development professionals.

Structural Dynamics & Tautomeric Equilibrium

Both 1-ethyl-1H-pyrazol-5-ol and 1-propyl-1H-pyrazol-5-ol exist in a dynamic tautomeric equilibrium between the aromatic 5-hydroxypyrazole form and the non-aromatic 2,4-dihydro-3H-pyrazol-3-one (pyrazolone) form. This tautomerism is the fundamental driver of their dual reactivity profile:

  • O-Nucleophilicity: The hydroxyl oxygen acts as a nucleophile under basic conditions, readily undergoing O-alkylation or O-acylation.

  • C4-Nucleophilicity: The enamine-like character of the pyrazolone form makes the C4 carbon highly susceptible to electrophilic aromatic substitution (e.g., halogenation, formylation, and acylation)[1].

The choice of the N1-alkyl substituent (ethyl vs. propyl) dictates the steric hindrance around the adjacent N2 and C5-OH positions, subtly shifting the tautomeric equilibrium in non-polar solvents and influencing the reaction rates of bulky electrophiles.

G OH 5-Hydroxypyrazole Form (Aromatic, O-Nucleophile) CH Pyrazolone Form (Non-aromatic, C4-Nucleophile) OH->CH Tautomerization (Solvent/pH Dependent) O_Alk O-Alkylation/Acylation (Kinetic Control) OH->O_Alk Base + Electrophile C4_Sub C4-Electrophilic Substitution (Thermodynamic Control) CH->C4_Sub Electrophile (Halogen/Acyl)

Tautomeric equilibrium of 1-alkyl-1H-pyrazol-5-ols dictating O- vs C4-reactivity pathways.

Comparative Reactivity Profiles

While the core pyrazole reactivity remains consistent, the elongation of the alkyl chain from ethyl to propyl introduces distinct physicochemical changes.

A. Electrophilic Aromatic Substitution (C4 Position)

The C4 position is the most electron-rich carbon in the pyrazole ring. Both compounds undergo facile C4-acylation via the Fries Rearrangement . In this process, the pyrazole is first O-acylated (kinetic product), followed by a base-catalyzed migration of the acyl group to the C4 position (thermodynamic product).

  • 1-Ethyl-1H-pyrazol-5-ol: Exhibits rapid O-acylation and subsequent Fries rearrangement. The minimal steric bulk of the ethyl group allows for efficient catalyst coordination (typically cyanide ions) during the rearrangement[2].

  • 1-Propyl-1H-pyrazol-5-ol: The added methylene unit increases steric shielding. While the Fries rearrangement still proceeds in high yields, it often requires slightly extended reaction times or elevated temperatures compared to the ethyl analog.

B. Biological Target Affinity & Lipophilicity

The N1-alkyl chain directly impacts the final molecule's binding affinity in biological systems.

  • Agrochemicals (HPPD Inhibitors): 1-ethyl-1H-pyrazol-5-ol is the critical precursor for Tolpyralate , a selective postemergence corn herbicide. Structure-activity relationship (SAR) studies demonstrated that the N-ethyl group provides the optimal balance of systemic mobility and 4-hydroxyphenylpyruvate dioxygenase (4-HPPD) enzyme inhibition. Replacing it with larger alkyl groups (like propyl) significantly reduced herbicidal efficacy[2].

  • Pharmaceuticals (Glucokinase Activators): Conversely, 1-propyl-1H-pyrazol-5-ol is frequently utilized in pharmaceutical libraries targeting metabolic disorders. The propyl group enhances binding within deep hydrophobic pockets of enzymes like glucokinase and alters hepatic clearance profiles by shifting metabolic pathways away from rapid conjugation[3].

Quantitative Comparison Table
Property / Reactivity Metric1-Ethyl-1H-pyrazol-5-ol1-Propyl-1H-pyrazol-5-olCausality / Mechanistic Impact
CAS Number 107296-34-4[4]1195668-84-4 (General)N/A
Molecular Weight 112.13 g/mol [5]126.16 g/mol Increased mass impacts diffusion rates.
Lipophilicity (LogP) LowerHigherPropyl enhances membrane permeability but may increase non-specific binding.
O-Alkylation Rate FastModeratePropyl induces slight steric hindrance at the C5-oxygen.
Primary Application Agrochemicals (Tolpyralate)[6]Pharmaceuticals (GK Activators)[3]Ethyl optimizes plant systemic mobility; Propyl optimizes hepatic clearance.

Mechanistic Pathway: The Fries Rearrangement in HPPD Inhibitors

The synthesis of complex benzoylpyrazoles (such as Tolpyralate) relies on the differential reactivity of the O- and C4- positions. The process utilizes a self-validating thermodynamic sink: the initial O-ester is kinetically favored, but the C4-ketone is thermodynamically stable due to extended conjugation with the pyrazole ring[1].

G A Substituted Benzoic Acid + Thionyl Chloride B Benzoyl Chloride Intermediate A->B Chlorination D O-Benzoyl Pyrazole (Kinetic Product) B->D Nucleophilic Attack C 1-Ethyl-1H-pyrazol-5-ol + Triethylamine C->D Base-mediated E Fries Rearrangement (Catalyst: Acetone Cyanohydrin) D->E Intramolecular Migration F 4-Benzoyl-1-ethyl-5-hydroxypyrazole (Thermodynamic Product) E->F Cyanide Catalysis G O-Alkylation (1-chloroethyl methyl carbonate) F->G Base + Electrophile H Tolpyralate (HPPD Inhibitor) G->H Final Protection

Step-by-step synthetic workflow for HPPD inhibitors via Fries rearrangement.

Validated Experimental Protocols

The following protocols are engineered to ensure high scientific integrity, utilizing self-validating steps (such as pH-dependent phase separations) to isolate the target tautomers.

Protocol 1: Synthesis of the 1-Alkyl-1H-pyrazol-5-ol Core

This protocol demonstrates the direct formation of N-substituted heterocycles, circumventing post-synthesis N-alkylation steps that often lead to regiochemical mixtures[7].

  • Reagent Preparation: Dissolve 116 mmol of the chosen alkylhydrazine (ethylhydrazine oxalate or propylhydrazine oxalate) in 400 mL of acetonitrile[8].

  • Condensation: Add 105 mmol of a dialkyl amino acrylic ester (e.g., methyl trans-3-methoxyacrylate) and 105 mmol of sodium carbonate to the solution[8].

  • Cyclization: Heat the mixture to reflux (approx. 80-82°C) for 20 hours under a nitrogen atmosphere. The basic conditions facilitate the initial Michael addition followed by intramolecular cyclization[8].

  • Workup: Cool the mixture to ambient temperature, filter to remove inorganic salts, and evaporate the solvent in vacuo.

  • Purification: Dissolve the crude residue in ethyl acetate, wash with water and brine, dry over MgSO4, and concentrate. Purify via silica gel chromatography (typically 20% MeOH/EtOAc) to afford the pure 1-alkyl-1H-pyrazol-5-ol as a solid[5].

Protocol 2: C4-Acylation via Cyanide-Catalyzed Fries Rearrangement

This step highlights the causality behind catalyst selection: Acetone cyanohydrin acts as an in-situ source of cyanide ions, which attack the O-acyl carbonyl, forming an acyl cyanide intermediate that subsequently attacks the highly nucleophilic C4 position[1].

  • O-Acylation: In a dry flask, dissolve 50 mmol of 1-ethyl-1H-pyrazol-5-ol and 55 mmol of triethylamine in anhydrous dichloromethane (DCM) at 0°C. Slowly add 50 mmol of the desired benzoyl chloride dropwise. Stir for 2 hours at room temperature.

  • Solvent Exchange: Evaporate the DCM and resuspend the crude O-benzoyl pyrazole intermediate in anhydrous acetonitrile.

  • Rearrangement: Add an additional 1.5 equivalents of triethylamine and 10 mol% of acetone cyanohydrin to the solution[1].

  • Thermodynamic Shift: Stir the mixture at room temperature for 12-16 hours. The reaction color typically deepens as the enolate of the 4-acyl product forms.

  • Isolation: Quench the reaction with 1M HCl to protonate the C5-oxygen, driving the product into the organic phase. Extract with ethyl acetate, dry, and crystallize to obtain the pure 4-benzoyl-1-alkyl-5-hydroxypyrazole[1].

Conclusion

The selection between 1-ethyl-1H-pyrazol-5-ol and 1-propyl-1H-pyrazol-5-ol is rarely dictated by raw chemical reactivity, as both undergo efficient O-alkylation and C4-acylation. Instead, the choice is governed by the target application's biological requirements . The ethyl derivative is the gold standard for agrochemical HPPD inhibitors due to optimal plant translocation, whereas the propyl derivative offers enhanced hydrophobic interactions and altered metabolic stability for pharmaceutical library synthesis.

References

  • chem-space.com. "1-ethyl-1H-pyrazol-5-ol - C5H8N2O | CSSB00012181048." Accessed March 24, 2026.[Link]

  • Googleapis.com (Patent Data). "PYRIDIN-2-YL-AMINO-1,2,4-THIADIAZOLE DERIVATIVES AS GLUCOKINASE ACTIVATORS FOR THE TREATMENT OF DIABETES MELLITUS." Accessed March 24, 2026.[Link]

  • Google Patents (US6015911A). "Process for preparing 1-alkyl-4-(2-chloro-3-alkoxy-4-alkylsulfonylbenzoyl)-5-hydroxypyrazole and related compounds." Accessed March 24, 2026.
  • National Institutes of Health (PMC). "Discovery and structure optimization of a novel corn herbicide, tolpyralate." Accessed March 24, 2026. [Link]

  • ResearchGate. "Synthetic pathway of tolpyralate and related derivatives." Accessed March 24, 2026. [Link]

Sources

Comparative

Mass spectrometry (LC-MS) fragmentation pattern of 1-propyl-1H-pyrazol-5-ol

An In-Depth Guide to the LC-MS Fragmentation Pattern of 1-propyl-1H-pyrazol-5-ol: A Comparative Analysis for Isomer Differentiation Introduction: The Analytical Challenge of Pyrazole Derivatives Pyrazole and its derivati...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the LC-MS Fragmentation Pattern of 1-propyl-1H-pyrazol-5-ol: A Comparative Analysis for Isomer Differentiation

Introduction: The Analytical Challenge of Pyrazole Derivatives

Pyrazole and its derivatives represent a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals, including the well-known drug Edaravone. The specific substitution pattern on the pyrazole ring is critical to a compound's pharmacological activity, making unambiguous structural confirmation an essential step in drug discovery and development. Liquid chromatography-mass spectrometry (LC-MS) is a powerful tool for this purpose, providing both retention time and mass-to-charge (m/z) information, which, through fragmentation analysis (MS/MS), can reveal a molecule's structural fingerprint.

This guide provides a detailed, predictive analysis of the electrospray ionization (ESI) mass spectrometry fragmentation pattern of 1-propyl-1H-pyrazol-5-ol. As direct experimental data for this specific molecule is not widely published, this guide synthesizes established fragmentation principles for pyrazole rings and N-alkylated compounds to build a reliable predictive model.[1][2] We will explore the causality behind the expected fragmentation pathways and present a comparative framework to distinguish 1-propyl-1H-pyrazol-5-ol from its close structural isomers. This document is designed for researchers, analytical scientists, and drug development professionals who require robust methods for the characterization of novel heterocyclic compounds.

Predicted Fragmentation Pathway of 1-propyl-1H-pyrazol-5-ol

Under typical positive mode electrospray ionization (ESI) conditions, 1-propyl-1H-pyrazol-5-ol (Molecular Formula: C₆H₁₀N₂O, Monoisotopic Mass: 126.0793 Da) is expected to be readily protonated to form the pseudomolecular ion [M+H]⁺ at m/z 127.0866. The subsequent fragmentation in the collision cell is predicted to follow several key pathways, driven by the stability of the resulting fragment ions and the nature of the N-propyl substituent.

The primary fragmentation events are anticipated to involve the N-propyl group and cleavage of the pyrazole ring itself.

  • Loss of Propene: The most probable fragmentation pathway for the N-propyl group is the loss of a neutral propene molecule (C₃H₆, 42.0469 Da) through a rearrangement process, similar to a McLafferty rearrangement. This cleavage results in a stable fragment ion at m/z 85.0397 , corresponding to the protonated pyrazol-5-ol core.

  • Loss of Ethene: Alpha-cleavage is a dominant fragmentation mechanism for aliphatic amines and N-alkyl compounds.[3] Cleavage of the C-C bond adjacent to the nitrogen can lead to the loss of an ethyl radical, but in ESI, the loss of a neutral ethene molecule (C₂H₄, 28.0313 Da) is also plausible, resulting in a fragment at m/z 99.0553 .

  • Pyrazole Ring Cleavage: The pyrazole ring itself is known to undergo fragmentation, typically through the expulsion of stable neutral molecules like hydrogen cyanide (HCN) or dinitrogen (N₂).[2][4]

    • Loss of HCN (27.0109 Da): Expulsion of HCN from the protonated molecule would yield a fragment at m/z 100.0757 .

    • Loss of N₂ (28.0061 Da): While often observed from [M-H]⁺ ions, the loss of N₂ from the [M+H]⁺ ion is also a possible, though likely minor, pathway, which would produce a fragment at m/z 99.0805 .

The proposed fragmentation cascade is visualized in the diagram below.

M 1-propyl-1H-pyrazol-5-ol [M+H]⁺ m/z 127.0866 F85 [M+H - C₃H₆]⁺ m/z 85.0397 M->F85 - Propene (42.05 Da) (Major Pathway) F99 [M+H - C₂H₄]⁺ m/z 99.0553 M->F99 - Ethene (28.03 Da) F100 [M+H - HCN]⁺ m/z 100.0757 M->F100 - HCN (27.01 Da) cluster_LC LC System cluster_MS MS System Column Column: C18, 2.1 x 50 mm, 1.8 µm Ionization Ionization: Electrospray (ESI), Positive MobilePhase Mobile Phase: A: 0.1% Formic Acid in Water B: 0.1% Formic Acid in Acetonitrile Gradient Gradient: 5% B to 95% B over 5 min Flow Flow Rate: 0.4 mL/min Temp Column Temp: 40 °C InjVol Injection Volume: 2 µL Mode Scan Mode: Multiple Reaction Monitoring (MRM) Ionization->Mode Data Data Analysis: Confirm RT and Transition Ratios CapV Capillary Voltage: 3.5 kV GasTemp Gas Temp: 350 °C GasFlow Gas Flow: 10 L/min Sample Prepared Sample (1 µg/mL) Sample->Column

Caption: Experimental workflow for LC-MS/MS analysis.

MS/MS Parameters (MRM Transitions)

The core of the self-validating method lies in monitoring specific precursor-to-product ion transitions. The ratio of these transitions should be consistent between the reference standard and the sample.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)Purpose
1-propyl-1H-pyrazol-5-ol127.185.0 5015 (Optimize)Quantifier (Most specific & intense)
1-propyl-1H-pyrazol-5-ol127.199.1 5020 (Optimize)Qualifier (Confirms N-propyl group)
1-propyl-1H-pyrazol-5-ol127.1100.1 5025 (Optimize)Qualifier (Confirms pyrazole ring)

Causality Behind Parameter Choices:

  • Reversed-Phase C18 Column: This is the standard for separating small to medium polarity organic molecules like pyrazoles.

  • Formic Acid: Added to the mobile phase to ensure efficient protonation of the analyte in the ESI source, leading to a strong [M+H]⁺ signal.

  • Collision Energy: This must be optimized for your specific instrument. The values provided are typical starting points. The goal is to maximize the abundance of the product ion. The different energies reflect that different amounts of energy are required to induce specific fragmentations.

  • Quantifier/Qualifier Ions: The most intense and stable fragment (m/z 85.0) is chosen as the "quantifier" for concentration measurements. The other fragments serve as "qualifiers"; their presence at a consistent intensity ratio relative to the quantifier provides an extremely high degree of confidence in the compound's identity, effectively validating the result.

Conclusion

The LC-MS/MS fragmentation of 1-propyl-1H-pyrazol-5-ol is predicted to be dominated by the characteristic neutral loss of propene (C₃H₆) from the protonated molecule [M+H]⁺ (m/z 127.1), yielding a base peak at m/z 85.0. This specific fragmentation provides a robust diagnostic marker to confirm the presence of the N-propyl substituent. By comparing the presence and relative intensity of this key fragment with other possible cleavages, it is possible to confidently distinguish 1-propyl-1H-pyrazol-5-ol from its structural isomers. The outlined MRM method provides a self-validating protocol that leverages these predictive insights to deliver unambiguous analytical results, a critical requirement in modern drug development and chemical research.

References

  • BenchChem. Mass Spectrometry of Pyrazoles from (Tetrahydro-2H-pyran-4-yl)
  • Kuhn, B. L., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]

  • ResearchGate. Mass spectrometric study of some pyrazoline derivatives. [Link]

  • Jadhav, G. R., et al. Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I.
  • ResearchGate. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Narayana, B., et al. (2011). Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines. PubMed. [Link]

  • PubChem. 1-propyl-1h-pyrazol-5-amine (C6H11N3). [Link]

  • The Japan Society for Analytical Chemistry. (2025). Wisdom for LC and LC/MS. [Link]

  • Shimadzu Corporation. Deployment of LC-MS/MS for Food Analysis. [Link]

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Validation

Evaluating the bio-isosteric potential of 1-propyl-1H-pyrazol-5-ol against traditional pyrazoles

As a Senior Application Scientist, I frequently encounter the challenge of optimizing lead compounds where traditional aromatic rings or amides present metabolic liabilities or suboptimal physicochemical properties. In m...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the challenge of optimizing lead compounds where traditional aromatic rings or amides present metabolic liabilities or suboptimal physicochemical properties. In medicinal chemistry, the pyrazole nucleus has long been recognized as a privileged scaffold and a highly effective non-classical bioisostere for arenes, phenols, and amides[1][2][3].

However, as drug targets become more complex—such as the highly lipophilic pockets of cannabinoid (CB1) receptors or specific kinase domains—traditional unsubstituted or simple methyl-substituted pyrazoles often fall short in providing the necessary hydrophobic interactions or specific hydrogen-bonding geometries[4][5]. This guide provides an in-depth evaluation of 1-propyl-1H-pyrazol-5-ol as a bioisosteric alternative to traditional pyrazoles, detailing the physicochemical causality behind its behavior and providing self-validating experimental protocols for its evaluation.

Structural and Physicochemical Rationale

When replacing a traditional pyrazole (e.g., 1-methylpyrazole or unsubstituted pyrazole) with 1-propyl-1H-pyrazol-5-ol, two critical structural modifications are introduced:

  • The N1-Propyl Chain: This aliphatic extension significantly increases the lipophilicity (LogP) of the molecule. In targets like the CB1 receptor, additional lipophilicity on the pyrazole core has been shown to drive antagonistic activity and target affinity[4][5].

  • The C5-Hydroxyl Group: The introduction of the -OH group transforms the molecule from a static aromatic heterocycle into a dynamic tautomeric system. It can act as a bioisostere for phenols, providing a metabolically stable hydrogen-bond donor[2].

To objectively compare these scaffolds, we must first look at their fundamental physicochemical properties.

Table 1: Physicochemical Comparison of Pyrazole Scaffolds
PropertyUnsubstituted Pyrazole1-Methylpyrazole1-Propyl-1H-pyrazol-5-ol (OH Form)Causality & Impact on Drug Design
Molecular Weight 68.08 g/mol 82.10 g/mol 126.16 g/mol Propyl group increases bulk, filling larger hydrophobic target pockets.
Calculated LogP ~0.2~0.7~1.5Higher lipophilicity enhances membrane permeability but requires metabolic monitoring.
H-Bond Donors 1 (N-H)01 (O-H)Shifts the H-bond donor vector from the ring nitrogen to the exocyclic oxygen.
H-Bond Acceptors 1 (N:)1 (N:)2 (N:, O)The C5-OH introduces an additional acceptor site, altering the target binding profile.
Tautomerism Annular (N1 ⇌ N2)NonePrototropic (OH ⇌ CH ⇌ NH)Dictates the active pharmacophore depending on the local microenvironment[6][7].

Tautomeric Dynamics and Pharmacophore Shifting

The most complex and rewarding aspect of utilizing 1-propyl-1H-pyrazol-5-ol is its prototropic tautomerism. Unlike traditional 1-alkylpyrazoles, which are locked in a single aromatic state, pyrazol-5-ols exist in an equilibrium between the OH form (1H-pyrazol-5-ol), the CH form (2,4-dihydro-3H-pyrazol-3-one), and the NH form (1,2-dihydro-3H-pyrazol-3-one)[6][7][8].

The causality here is critical: the microenvironment of the binding pocket (polar vs. non-polar) will select for the tautomer that minimizes the system's free energy. In non-polar environments, the OH form typically dominates, presenting a strong H-bond donor. In polar environments, the equilibrium may shift to the pyrazolone (CH/NH) forms, presenting a carbonyl H-bond acceptor[9].

Tautomerism A 1-Propyl-1H-pyrazol-5-ol (OH Form) B 1-Propyl-2,4-dihydro- 3H-pyrazol-3-one (CH Form) A->B Prototropic Shift C 1-Propyl-1,2-dihydro- 3H-pyrazol-3-one (NH Form) A->C Prototropic Shift D H-Bond Donor (OH) H-Bond Acceptor (N2) A->D Binding E H-Bond Acceptor (C=O) Aliphatic C4 B->E Binding

Tautomeric equilibrium of 1-propyl-1H-pyrazol-5-ol dictating distinct hydrogen-bonding profiles.

Experimental Methodologies for Bioisosteric Validation

To trust a bioisosteric replacement, we must validate it through rigorous, self-validating experimental systems. Below are the core protocols required to evaluate 1-propyl-1H-pyrazol-5-ol against a traditional pyrazole baseline.

Workflow S1 1. Compound Procurement 1-Propyl-1H-pyrazol-5-ol S2 2. Physicochemical Profiling (LogP, pKa, TPSA) S1->S2 S3 3. NMR Tautomer Analysis (1H, 13C, 15N) S1->S3 S4 4. In Vitro Assays (Metabolic Stability, Binding) S2->S4 S3->S4 S5 5. Bioisosteric Validation vs Traditional Pyrazoles S4->S5

Step-by-step experimental workflow for validating pyrazole bioisosteric replacements.
Protocol 1: NMR-Based Tautomeric Evaluation in Solution

Because the active pharmacophore depends on the tautomeric state, standard 1 H NMR is insufficient. We must utilize 15 N NMR, as the chemical shift of the N2 atom directly reports on the prototropic state, allowing us to definitively distinguish the OH tautomer from the NH tautomer[9][10].

Self-Validating Design: We synthesize a "fixed" O-methyl derivative (3-methoxy-1-propyl-1H-pyrazole) as a control. By comparing the 15 N chemical shifts of our test compound against this locked aromatic control, the system internally validates the assigned tautomeric ratio.

  • Sample Preparation: Dissolve 15 mg of 1-propyl-1H-pyrazol-5-ol in 0.6 mL of a non-polar solvent (e.g., CDCl 3​ ) and a polar aprotic solvent (e.g., DMSO- d6​ ) in separate NMR tubes to mimic different biological microenvironments.

  • Reference Control: Prepare an identical tube using the locked O-methyl derivative.

  • Data Acquisition: Acquire 1 H, 13 C, and 1H−15N HMBC (Heteronuclear Multiple Bond Correlation) spectra at 298 K.

  • Causality Analysis:

    • In CDCl 3​ , observe the 13 C shift of C5. A shift near ~160 ppm indicates the OH form, whereas a shift near ~170+ ppm indicates the C=O (CH/NH) form[6][9].

    • Observe the 15 N shift of N2. A highly deshielded N2 (~250-260 ppm) confirms the absence of a proton (OH form), while a shielded N2 indicates the NH form[9].

Protocol 2: In Vitro Microsomal Stability Assay

While the propyl group enhances target affinity, aliphatic chains are highly susceptible to Cytochrome P450-mediated oxidation (specifically ω and ω -1 hydroxylation). We must quantify this liability against a 1-methylpyrazole baseline.

Self-Validating Design: The assay includes Verapamil (high clearance) and Dextromethorphan (low clearance) as internal positive and negative controls to validate the enzymatic activity of the microsomes during the specific run.

  • Incubation Mixture: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL human liver microsomes (HLM).

  • Compound Addition: Spike 1-propyl-1H-pyrazol-5-ol (Test) and 1-methylpyrazole (Baseline) into separate wells at a final concentration of 1 μ M. Add controls to their respective wells.

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

  • Time-Course Sampling: Quench 50 μ L aliquots at 0, 5, 15, 30, and 60 minutes using 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining.

  • Causality Analysis: Calculate the intrinsic clearance ( CLint​ ). If the propyl derivative shows significantly higher clearance than the methyl derivative, the primary metabolic soft spot is likely the propyl chain, necessitating future fluorine substitution (e.g., a 3,3,3-trifluoropropyl group) to block oxidation while maintaining lipophilicity[11].

Conclusion

Evaluating 1-propyl-1H-pyrazol-5-ol against traditional pyrazoles requires a deep understanding of structural causality. While traditional pyrazoles offer stable, predictable aromatic systems, the 1-propyl-1H-pyrazol-5-ol scaffold provides tunable lipophilicity and a dynamic tautomeric hydrogen-bonding profile. By employing rigorous 15 N NMR profiling and metabolic stability assays, medicinal chemists can rationally leverage this bioisostere to optimize target engagement in complex, lipophilic binding pockets.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-propyl-1H-pyrazol-5-ol

Essential Safety and Handling Guide for 1-propyl-1H-pyrazol-5-ol This guide provides essential, immediate safety and logistical information for the handling of 1-propyl-1H-pyrazol-5-ol. Designed for researchers, scientis...

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Author: BenchChem Technical Support Team. Date: April 2026

Essential Safety and Handling Guide for 1-propyl-1H-pyrazol-5-ol

This guide provides essential, immediate safety and logistical information for the handling of 1-propyl-1H-pyrazol-5-ol. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a framework of proactive safety culture. The protocols herein are designed to be self-validating, grounded in the causality of chemical hazards and protective measures.

Part 1: Hazard Identification and Risk Assessment

Understanding the potential hazards of 1-propyl-1H-pyrazol-5-ol is the foundation of safe handling. Based on data from its close analogue, 1-propyl-1H-pyrazol-5-amine, we can anticipate a similar hazard profile.[1][2][3]

Anticipated GHS Hazard Classifications
Hazard ClassCategoryGHS CodeSignal WordHazard Statement
Acute Toxicity, OralCategory 4H302WarningHarmful if swallowed.[1]
Skin Corrosion/IrritationCategory 2H315WarningCauses skin irritation.[1][4]
Serious Eye Damage/IrritationCategory 2AH319WarningCauses serious eye irritation.[1][4]
Specific Target Organ Toxicity (Single Exposure)Category 3H335WarningMay cause respiratory irritation.[1][4]

The causality behind these classifications lies in the chemical nature of pyrazole derivatives. These heterocyclic compounds can interact with biological macromolecules, leading to irritation of the skin, eyes, and respiratory tract upon contact or inhalation.[5] Ingestion can lead to systemic toxicity.

Part 2: Your Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is non-negotiable. The following protocol is designed to prevent all routes of exposure.

Core PPE Requirements
Protection TypeRecommended EquipmentSpecifications & Rationale
Eye and Face Protection Safety glasses with side-shields or goggles; face shield.Essential to prevent eye contact which can cause serious irritation. A face shield is recommended when there is a risk of splashing.[5] Conforms to OSHA 29 CFR 1910.133 or European Standard EN166.[5]
Skin Protection Chemical-resistant gloves (Nitrile rubber recommended).To prevent skin irritation. Nitrile gloves offer broad protection against a variety of chemicals and are a robust choice in the absence of specific permeation data.[6] Gloves should be inspected before use and replaced immediately if contaminated or damaged.[1]
Laboratory coat.To protect personal clothing from contamination and prevent skin exposure.[5]
Respiratory Protection Use in a well-ventilated area or under a chemical fume hood.To minimize inhalation exposure, especially as the compound may cause respiratory irritation.[1][5] If ventilation is inadequate, a NIOSH-approved respirator may be necessary.[5]
Glove Selection: The Rationale for Nitrile

In the absence of specific chemical resistance data for 1-propyl-1H-pyrazol-5-ol, nitrile gloves are recommended due to their excellent all-around performance against a wide range of chemicals, including acids, bases, and many organic compounds.[6] They provide a superior barrier compared to latex or vinyl for many laboratory chemicals.[6] It is crucial to adopt a practice of changing gloves frequently and immediately after known contact.

Part 3: Operational Plan: From Receipt to Disposal

A systematic workflow is critical to minimizing exposure and ensuring a safe working environment.

Experimental Workflow Diagram

cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Post-Handling & Disposal Phase prep_risk 1. Risk Assessment (Review this guide & SDS of analogues) prep_ppe 2. Don PPE (Goggles, Lab Coat, Gloves) prep_risk->prep_ppe prep_setup 3. Prepare Workspace (Chemical Fume Hood, Spill Kit Ready) prep_ppe->prep_setup handle_chem 4. Handle Chemical (Weighing, Dissolving, Reaction) prep_setup->handle_chem Proceed when safe handle_observe 5. Continuous Monitoring (Observe for spills or exposure) handle_chem->handle_observe cleanup_decon 6. Decontaminate Workspace (Wipe surfaces) handle_observe->cleanup_decon Experiment complete cleanup_waste 7. Segregate Waste (Contaminated solids, liquids) cleanup_decon->cleanup_waste cleanup_doff 8. Doff PPE (Gloves first, then coat, then goggles) cleanup_waste->cleanup_doff cleanup_wash 9. Wash Hands Thoroughly cleanup_doff->cleanup_wash

Caption: Workflow for the safe handling of 1-propyl-1H-pyrazol-5-ol.

Step-by-Step Handling Procedures
  • Preparation :

    • Work only in a well-ventilated area, preferably within a certified chemical fume hood.[5]

    • Ensure an eyewash station and safety shower are readily accessible.

    • Have a spill kit with appropriate absorbent material (e.g., sand, silica gel) at hand.[5]

  • Handling :

    • Avoid all direct contact with skin, eyes, and clothing.[5]

    • Do not breathe dust or vapors.[5] If the compound is a solid, handle it carefully to minimize dust generation.

    • Use non-sparking tools if there is any risk of flammable solvent use.[5]

    • Keep containers tightly closed when not in use.

  • Storage :

    • Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

    • Store away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures: A Self-Validating System
  • Skin Contact : Immediately remove all contaminated clothing.[4] Wash the affected area with plenty of soap and water.[7] Seek medical attention if irritation persists.[4]

  • Eye Contact : Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

  • Inhalation : Move the person to fresh air.[8] If breathing is difficult, provide oxygen. Seek medical attention.

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Part 4: Disposal Plan

Chemical waste must be managed responsibly to protect personnel and the environment.

  • Waste Collection :

    • All contaminated materials (e.g., gloves, pipette tips, paper towels) must be collected in a designated, sealed hazardous waste container.

    • Surplus and non-recyclable solutions should be collected for disposal by a licensed professional waste disposal service.[9]

  • Disposal Protocol :

    • Dispose of contents and containers in accordance with all local, regional, and national regulations.[5]

    • Do not allow the product to enter drains or waterways.[1][5]

By adhering to this comprehensive guide, you build a foundation of safety and scientific integrity in your laboratory. Your diligence protects not only yourself but also your colleagues and the groundbreaking work you perform.

References

  • Essential Safety and Handling Guide for Methyl Pyrazole Derivatives. (n.d.). Benchchem.
  • Safety data sheet. (2025, July 28). BASF.
  • SAFETY DATA SHEET. (2026, January 6). Sigma-Aldrich.
  • Safety Data Sheet. (2022, February 3). Kishida Chemical Co., Ltd.
  • 1-propyl-1H-pyrazol-5-amine | 3524-15-0. (n.d.). Sigma-Aldrich.
  • SAFETY DATA SHEET. (2026, January 14). CymitQuimica.
  • 4-(1-propyl-1H-pyrazol-5-yl)pyridine — Chemical Substance Information. (n.d.). NextSDS.
  • (1-propyl-1H-pyrazol-5-yl)methanamine — Chemical Substance Information. (n.d.). NextSDS.
  • Safety data sheet. (2018, October 23). LGC Standards.
  • 1H-Pyrazole, 1-phenyl-5-propyl- — Chemical Substance Information. (n.d.). NextSDS.
  • Glove for Chemicals: Compatibility Chart for 20 Cleaners. (2026, February 25).
  • Safety Data Sheet. (2021, May 1). Angene Chemical.
  • 1-(1-Propyl-1H-pyrazol-5-yl)-1-propanone. (n.d.). ChemicalBook.
  • Glove Compatibility. (n.d.). CP Lab Safety.
  • MSDS of 1-Methyl-1H-pyrazol-5-ol. (2026, March 21). Capot Chemical.

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